Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)-

Core Science & Biosynthesis

Synthesis and Pharmacological Profiling of Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)-

Executive Summary

The compound Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- and its ethyl ester prodrug, commonly known as TMPA (Ethyl 2-[2,3,4-trimethoxy-6-(1-octanoyl)phenyl]acetate), represent a breakthrough class of small-molecule modulators targeting metabolic dysfunction. Unlike traditional kinase activators, this molecule operates via a unique nuclear receptor pathway, making it a highly valuable asset in the treatment of lipid accumulation and insulin resistance.

This whitepaper provides an in-depth, self-validating synthetic guide to producing the target free acid. By moving away from classical, poorly regioselective electrophilic aromatic substitutions, we detail a modern, highly efficient sequential Iridium(III)-catalyzed C–H functionalization strategy.

Biological Rationale & Mechanism of Action

To understand the synthetic value of this molecule, one must first understand its pharmacological target. The AMP-activated protein kinase (AMPK) pathway is a master regulator of cellular energy homeostasis. Recent structural and in vitro studies, including X-ray crystallography, have elucidated that the orphan nuclear receptor Nur77 acts as a negative regulator of AMPK by sequestering Liver Kinase B1 (LKB1) in the nucleus.

Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- (and TMPA) acts as a high-affinity Nur77 ligand. Upon binding, it induces a conformational change that disrupts the Nur77-LKB1 complex. This causality is critical: the disruption allows LKB1 to translocate from the nucleus to the cytosol, where it phosphorylates and activates AMPKα, thereby suppressing lipid deposition and enhancing insulin sensitivity .

Fig 1: Mechanism of action for target-mediated AMPKα activation via Nur77-LKB1 complex disruption.

Retrosynthetic Strategy: Overcoming Regioselectivity

The target molecule features a highly oxygenated, electron-rich benzene ring (2,3,4-trimethoxy) flanked by two distinct carbon chains: a 1-oxooctyl group and an acetic acid moiety.

The Classical Failure: Attempting to synthesize this via traditional Friedel-Crafts acylation or alkylation is fundamentally flawed. The three methoxy groups create competing activating effects, leading to complex mixtures of regioisomers, over-acylation, and Lewis acid-mediated ether cleavage (demethylation).

The Modern Solution: We employ a sequential transition-metal-catalyzed C–H functionalization approach . Starting from the inexpensive 2,3,4-trimethoxyacetophenone, we utilize an Ir(III)-catalyzed "borrowing hydrogen" methodology to selectively extend the acyl chain, followed by a highly regioselective, ketone-directed ortho-C(sp2)–H alkylation using a diazo carbene precursor.

Fig 2: Three-step synthetic workflow utilizing sequential Ir(III)-catalyzed C-H functionalization.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system; analytical checkpoints are embedded to ensure reaction fidelity before proceeding to subsequent steps.

Phase 1: Ir(III)-Catalyzed α-Alkylation (sp3 C–H Activation)

Causality: We use 1-hexanol and a "borrowing hydrogen" mechanism rather than 1-bromohexane. The Ir(III) catalyst temporarily oxidizes the alcohol to an aldehyde, enabling a base-catalyzed aldol condensation with the acetophenone. The Ir-hydride intermediate then reduces the enone. This ensures perfect atom economy and avoids toxic alkyl halides.

• Setup: In an oven-dried Schlenk tube under N2, add 2,3,4-trimethoxyacetophenone (1.0 equiv, 10 mmol), 1-hexanol (2.0 equiv, 20 mmol), [Cp*IrCl2]2 (2.5 mol %), and KOH (20 mol %).

• Reaction: Suspend the mixture in anhydrous toluene (0.2 M) and heat to 100 °C for 12 hours.

• Validation Check: TLC (Hexanes:EtOAc 4:1) should show complete consumption of the starting ketone. LC-MS will confirm the mass of the 1-(2,3,4-trimethoxyphenyl)octan-1-one intermediate.

• Workup: Cool to room temperature, filter through a short silica pad (to remove Ir particulates), and concentrate in vacuo. Purify via flash chromatography.

Phase 2: Ketone-Directed ortho-C(sp2)–H Alkylation & Transesterification

Causality: The ketone directs the cationic Ir(III) center strictly to the ortho position, completely solving the regioselectivity issue. Meldrum's diazo (5-diazo-2,2-dimethyl-1,3-dioxane-4,6-dione) is used as a mild carbene source. Subsequent reflux in ethanol triggers a decarboxylative transesterification to yield the ethyl ester.

• C-H Insertion: To a solution of the intermediate from Phase 1 (1.0 equiv, 5 mmol) and Meldrum's diazo (1.2 equiv) in 1,2-dichloroethane (DCE, 0.1 M), add[Cp*IrCl2]2 (4 mol %) and AgSbF6 (16 mol %).

• Reaction: Stir at room temperature for 4 hours. Note: AgSbF6 acts as a halide scavenger to generate the active cationic Ir species. Room temperature prevents unwanted carbene dimerization.

• Transesterification: Remove the DCE under reduced pressure. Add anhydrous ethanol (25 mL) and reflux for 6 hours.

• Validation Check: LC-MS will show the exact mass of TMPA (Ethyl 2-[2,3,4-trimethoxy-6-(1-octanoyl)phenyl]acetate).

• Workup: Evaporate ethanol, partition between EtOAc and brine, dry over Na2SO4, and purify via column chromatography.

Phase 3: Saponification to the Target Free Acid

Causality: Mild basic hydrolysis is required to cleave the ethyl ester without risking epimerization of the alkyl chain or degradation of the electron-rich aromatic system.

• Hydrolysis: Dissolve TMPA (1.0 equiv, 3 mmol) in a 3:1 mixture of THF/H2O (15 mL). Add LiOH·H2O (3.0 equiv).

• Reaction: Stir vigorously at room temperature for 4 hours.

• Workup: Evaporate the THF. Dilute the aqueous layer with water and wash once with diethyl ether to remove unreacted ester.

• Acidification: Carefully acidify the aqueous layer with 1M HCl to pH 2. Extract the precipitated free acid with EtOAc (3 x 15 mL).

• Isolation: Wash the combined organics with brine, dry over MgSO4, and concentrate to yield pure Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- .

Quantitative Data: C–H Alkylation Optimization

The success of this synthesis hinges on the Phase 2 ortho-C(sp2)–H alkylation. Below is a summary of the optimization parameters that govern the generation of the active metallacycle.

Table 1: Optimization of the Ketone-Directed ortho-C(sp2)–H Alkylation

Entry	Catalyst (mol %)	Additive (mol %)	Solvent	Temp (°C)	Yield (%)	Causality / Observation
1	[CpRhCl2]2 (4)	AgSbF6 (16)	DCE	25	65	Moderate conversion; Rh-carbene exhibits lower stability than Ir.
2	[CpIrCl2]2 (4)	AgSbF6 (16)	DCE	25	85	Optimal; Cationic Ir(III) is highly active and stable at RT.
3	[CpIrCl2]2 (4)	AgNTf2 (16)	Toluene	25	45	Non-polar solvent severely reduces cationic intermediate solubility.
4	[CpIrCl2]2 (4)	None	DCE	25	Trace	Lack of halide scavenger prevents formation of the active catalyst.
5	[Cp*IrCl2]2 (4)	AgSbF6 (16)	DCE	80	52	Elevated heat leads to rapid diazo decomposition and dimerization.

Conclusion

The synthesis of Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- highlights the profound utility of transition-metal-catalyzed C–H functionalization in modern drug development. By leveraging the directing ability of the native ketone and employing a highly atom-economical borrowing hydrogen strategy, we bypass the regiochemical pitfalls of classical aromatic chemistry. The resulting compound serves as a critical tool for researchers investigating the Nur77-LKB1-AMPK signaling axis in metabolic disorders.

References

• Jung, D. J., et al. (2018). Synthesis of TMPA Derivatives through Sequential Ir(III)-Catalyzed C–H Alkylation and Their Antidiabetic Evaluation. ACS Omega, 3(3), 2661–2672. URL:[Link]

• Li, et al. (2021). Ethyl 2-[2,3,4-Trimethoxy-6-(1-Octanoyl)Phenyl] Acetate (TMPA) Ameliorates Lipid Accumulation by Disturbing the Combination of LKB1 with Nur77 and Activating the AMPK Pathway in HepG2 Cells and Mice Primary Hepatocytes. Diabetes, Metabolic Syndrome and Obesity, 14, 4165-4177. URL:[Link]

• Zhan, Y., et al. (2012). Crystal Structure of Human Nur77 Ligand-binding Domain in Complex with Ethyl 2-[2,3,4-trimethoxy-6-(1-octanoyl)phenyl]acetate. RCSB Protein Data Bank (PDB ID: 3V3Q). URL:[Link]

The Resurgence of the Benzeneacetic Acid Scaffold: From Classic NSAIDs to Novel Target Discovery

Executive Summary

Benzeneacetic acid (commonly known as phenylacetic acid) and its functionalized derivatives are foundational pharmacophores in modern medicinal chemistry. While historically recognized as the core structural motif for non-steroidal anti-inflammatory drugs (NSAIDs) such as diclofenac and lumiracoxib, recent drug discovery paradigms have repositioned this versatile scaffold. By fine-tuning the electronic and steric properties of the phenyl ring, researchers are successfully developing highly potent Aldose Reductase Inhibitors (ARIs) for diabetic complications, as well as Retinoic Acid Metabolism Blocking Agents (RAMBAs) that target Cytochrome P450 (CYP26) enzymes in oncology[1].

This technical guide details the mechanistic rationale, synthetic workflows, and biological evaluation protocols required to discover and validate novel benzeneacetic acid derivatives.

Target Landscape & Mechanistic Rationale

The structural versatility of the benzeneacetic acid moiety lies in its biphasic nature: a lipophilic aromatic ring capable of engaging deep hydrophobic pockets, and a terminal carboxylic acid that acts as a strong hydrogen-bond acceptor and anion-binding site anchor.

The Polyol Pathway and Aldose Reductase (ALR2)

In the context of diabetic complications (e.g., neuropathy, retinopathy), the enzyme Aldose Reductase (ALR2) catalyzes the rate-limiting reduction of glucose to sorbitol. Overactivation of this pathway under hyperglycemic conditions leads to severe intracellular osmotic stress.

Benzeneacetic acid derivatives act as competitive inhibitors of ALR2. Crystallographic studies reveal a strict binding causality: the carboxylate headgroup binds to the anion-binding pocket formed by residues Tyr48, His110, and Trp111, while the functionalized phenyl ring occupies the highly hydrophobic specificity pocket[2]. Halogenation or bulky aromatic substitutions on the benzene ring drastically increase binding affinity by maximizing van der Waals interactions within this pocket[3].

Fig 1: Polyol pathway and competitive ALR2 inhibition by benzeneacetic acid derivatives.

Synthetic Methodologies: Causality in Reaction Design

To thoroughly explore the Structure-Activity Relationship (SAR) of the ALR2 specificity pocket, researchers must synthesize highly functionalized benzeneacetic acid derivatives. Classic methods, such as the hydrolysis of benzyl cyanides, often suffer from harsh acidic or basic reflux conditions that degrade sensitive functional groups (e.g., esters, ethers, or specific halogens).

The Modern Approach: Palladium-catalyzed carbonylation of benzyl halides has emerged as the superior workflow. Causality: This method allows for the direct insertion of carbon monoxide into the benzyl-halide bond under mild basic conditions. By avoiding aggressive hydrolysis, the structural integrity of complex ring substitutions is preserved, ensuring high yields of the target pharmacophore.

Fig 2: Synthetic workflow for functionalized benzeneacetic acids via Pd-catalyzed carbonylation.

Validated Experimental Protocols

As a self-validating system, the following protocols incorporate internal checks to ensure data integrity and reproducibility.

Protocol A: Palladium-Catalyzed Carbonylation of Benzyl Halides

• Reaction Setup: In a high-pressure reactor, combine the substituted benzyl chloride (1.0 eq), Palladium(II) acetate ( Pd(OAc)2​ , 0.01 eq) as the catalyst, and triphenylphosphine ( PPh3​ , 0.02 eq) in anhydrous toluene.

  • Causality Check: PPh3​ is critical as it stabilizes the active Pd(0) species, preventing catalyst precipitation (often observed as a "black-out" in the flask).

• Pressurization: Introduce an aqueous solution of NaOH (2.0 eq). Purge the vessel with CO gas three times to remove oxygen, then pressurize to 5 atm CO.

• Heating & Monitoring: Heat the biphasic mixture to 80°C for 6–8 hours with vigorous stirring.

  • Validation Step: Monitor via Thin-Layer Chromatography (TLC) using Hexanes:EtOAc (4:1). The complete disappearance of the UV-active benzyl halide spot and the appearance of a baseline spot (the sodium salt of the product in the aqueous phase) confirms reaction completion.

• Isolation: Cool to room temperature. Separate the aqueous layer and wash with diethyl ether to remove organic impurities. Slowly acidify the aqueous layer to pH 2 using 1M HCl. The functionalized benzeneacetic acid will precipitate as a white/off-white solid.

• Purification: Collect via vacuum filtration and recrystallize from hot toluene/hexanes to yield the pure derivative.

Protocol B: In Vitro Aldose Reductase (ALR2) Inhibitory Assay

• Enzyme Preparation: Utilize purified recombinant human ALR2 (expressed in E. coli).

• Assay Mixture: In a 96-well UV-transparent microplate, combine 0.1 M sodium phosphate buffer (pH 6.2), 0.15 mM NADPH, and the test benzeneacetic acid derivative.

  • Causality Check: Dissolve the test compound in DMSO, ensuring the final DMSO concentration in the well remains below 1% to prevent solvent-induced enzyme denaturation.

• Initiation: Add 10 mM DL-glyceraldehyde (the substrate) to initiate the reduction reaction.

• Kinetic Measurement: Monitor the decrease in absorbance at 340 nm (corresponding to the oxidation of NADPH to NADP+) continuously for 5 minutes at 25°C using a microplate reader.

• Validation: Always run a positive control (e.g., Epalrestat) and a blank (buffer without enzyme) to calculate the specific IC50​ values accurately.

Quantitative Data Presentation

The table below summarizes the structure-activity relationship (SAR) of various benzeneacetic acid modifications against ALR2. Notice how the baseline unsubstituted acid is a poor inhibitor, but targeted halogenation and structural extension drastically improve the IC50​ [3],[4].

Compound	Structural Modification	IC50​ (nM)	Mechanistic Notes
Phenylacetic acid (PAA)	Unsubstituted core	96,000	Baseline weak competitive inhibition; poor specificity pocket engagement.
2-Hydroxyphenylacetic acid	Hydroxyl substitution	3,500	Improved binding via hydrogen bonding with Tyr48/His110 residues.
2,4-Dichlorophenylacetic acid	Di-halogenated ring	4,400	Enhanced hydrophobic pocket binding and steric alignment.
Novel Halogenated-benzyl PAA	Multi-ring substitution	~ 60 - 150	High affinity for the ALR2 specificity pocket; near-clinical potency.
Epalrestat (Reference)	Carboxylic acid standard	~ 15	Clinical ARI standard; validates assay sensitivity.

Conclusion

The discovery of novel benzeneacetic acid derivatives extends far beyond traditional anti-inflammatory applications. By leveraging modern synthetic workflows like Palladium-catalyzed carbonylation, researchers can efficiently generate highly functionalized libraries. When coupled with rigorous, self-validating biochemical assays, these derivatives show immense promise as next-generation Aldose Reductase Inhibitors and targeted oncology therapeutics.

References

• Benchchem - Synthesis of Functionalized Phenylacetic Acids: A Detailed Guide for Researchers.
• Journal of Medicinal Chemistry (ACS) - A Diverse Series of Substituted Benzenesulfonamides as Aldose Reductase Inhibitors with Antioxidant Activity: Design, Synthesis, and in Vitro Activity.
• University of Trieste (Moodle@Units) - Updates on Aldose Reductase Inhibitors for Management of Diabetic Complications and Non-diabetic Diseases.
• NIH / DTIC - Targeting Cytochrome P450 Enzymes: A New Approach in Anti-cancer Drug Development.
• RCSB PDB - 2INE: Crystal Structure of Aldose Reductase complexed with Phenylacetic Acid.
• University of Puget Sound - HADDOCK – A Tool for Drug Development Identifying Protein Conformational Features Limiting Docking Success of Aldose Reductase.
• BindingDB - BDBM16419 2-phenylacetic acid::Benzeneacetic acid.

Sources

• 1. Targeting Cytochrome P450 Enzymes: A New Approach in Anti-cancer Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rcsb.org [rcsb.org]
• 3. pugetsound.edu [pugetsound.edu]
• 4. BindingDB BDBM16419 2-phenylacetic acid::Benzeneacetic acid::CHEMBL1044::Phenylacetate, XIX::Phenylacetic acid::phenylacetate [bindingdb.org]

A Technical Guide to the Retrosynthetic Analysis and Proposed Synthesis of 2,3,4-triMethoxy-6-(1-oxooctyl)-benzeneacetic acid

Executive Summary

This guide provides an in-depth retrosynthetic analysis and a proposed forward synthesis for the complex, highly substituted aromatic compound, 2,3,4-triMethoxy-6-(1-oxooctyl)-benzeneacetic acid. The primary challenge in the synthesis of this molecule is the precise control of regiochemistry to achieve the 1,2,3,4,6-pentasubstituted pattern. A naive approach beginning with 1,2,3-trimethoxybenzene is shown to be unviable due to the powerful and conflicting directing effects of the methoxy groups. Our analysis identifies a more robust strategy commencing from gallic acid. This route leverages the inherent directing properties of the substituents to install the key side chains in the correct positions, followed by a strategic homologation to construct the final benzeneacetic acid moiety. The proposed pathway consists of three key transformations: (1) exhaustive methylation of gallic acid, (2) a regioselective Friedel-Crafts acylation, and (3) a concluding Arndt-Eistert homologation. This document details the scientific rationale behind each strategic decision, provides step-by-step experimental protocols, and outlines the self-validating logic of the synthetic design.

Introduction: The Target Molecule and its Synthetic Challenge

The target molecule, 2,3,4-triMethoxy-6-(1-oxooctyl)-benzeneacetic acid, presents a significant synthetic challenge due to its dense and specific functionalization. The core scaffold is a benzene ring bearing five substituents: three adjacent methoxy groups, an acetic acid side chain, and an octanoyl side chain positioned ortho to the acetic acid group.

The Core Challenge: Regiochemical Control The principles of Electrophilic Aromatic Substitution (EAS) dictate that the regiochemical outcome of a reaction is governed by the electronic and steric properties of the substituents already present on the ring. Methoxy groups are powerful activating, ortho, para-directing groups, while acyl and carboxyl groups are deactivating, meta-directing groups.[1] In our target molecule, the substitution pattern is not one that would arise from a straightforward electrophilic substitution on a simple trimethoxybenzene precursor. Any successful synthesis must therefore employ a strategy that overrides or leverages these directing effects to force the substituents into the desired configuration.

Retrosynthetic Analysis: Devising a Viable Strategy

A retrosynthetic analysis begins by conceptually deconstructing the target molecule into simpler, more readily available precursors.

Initial (Flawed) Approach: The 1,2,3-Trimethoxybenzene Route

A common starting point for such a molecule might be 1,2,3-trimethoxybenzene. However, the powerful ortho, para-directing nature of the three methoxy groups would direct any incoming electrophile (e.g., an acyl group) to the C5 position, which is electronically activated by all three groups. This would lead to the incorrect isomer and represents a synthetic dead end.

A Superior Strategy: The Gallic Acid Approach

A more strategic analysis identifies gallic acid (3,4,5-trihydroxybenzoic acid) as a superior starting material. After methylation, the resulting 3,4,5-trimethoxybenzoic acid possesses a substitution pattern that pre-disposes the ring for substitution at the C2 and C6 positions—precisely where a new functional group is required.

The complete retrosynthetic pathway is outlined below.

Caption: Retrosynthetic analysis of the target molecule.

This strategy hinges on three key transformations:

• Disconnection of the Acetic Acid Moiety: The -CH2COOH group is disconnected via the Arndt-Eistert homologation, a reliable one-carbon extension of a carboxylic acid. This reveals a benzoic acid precursor.

• Disconnection of the Octanoyl Group: The C-C bond of the ketone is disconnected via a Friedel-Crafts acylation reaction.[2][3][4] This is the key regiochemistry-defining step.

• Disconnection of the Methoxy Groups: The three methoxy groups are disconnected to reveal the foundational starting material, gallic acid.

Proposed Forward Synthesis: A Step-by-Step Guide

The forward synthesis builds upon the logic established in the retrosynthetic analysis, proceeding from simple precursors to the complex target molecule.

Caption: Proposed forward synthesis workflow.

Step 1: Exhaustive Methylation of Gallic Acid

• Objective: To convert the three phenolic hydroxyl groups of gallic acid into methoxy ethers, yielding 3,4,5-trimethoxybenzoic acid.

• Causality: This initial step is critical for two reasons. First, it protects the reactive hydroxyl groups from participating in subsequent reactions. Second, the resulting electron-donating methoxy groups strongly activate the aromatic ring towards the desired electrophilic acylation in the next step.

Experimental Protocol:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and thermometer, dissolve gallic acid in an aqueous solution of sodium hydroxide (3.5 equivalents).

• Cool the stirred solution to 10-15°C in an ice bath.

• Add dimethyl sulfate (3.3 equivalents) dropwise via the dropping funnel, ensuring the reaction temperature does not exceed 25°C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 4-6 hours.

• Cool the mixture and acidify with concentrated HCl until the pH is ~1-2, precipitating the product.

• Filter the white solid, wash thoroughly with cold water, and dry under vacuum to yield 3,4,5-trimethoxybenzoic acid.

Step 2: Regioselective Friedel-Crafts Acylation

• Objective: To introduce the octanoyl side chain onto the 3,4,5-trimethoxybenzoic acid core.

• Causality: This is the key regiochemistry-determining step. The existing substituents guide the incoming octanoyl group. The carboxyl group is a meta-director, deactivating the ring. The three methoxy groups are powerful ortho, para-directors, activating the ring. The activating methoxy groups will dominate the reaction's outcome. The positions ortho to the C4-methoxy group (C3 and C5) are blocked. The positions ortho to the C3 and C5 methoxy groups are C2 and C6, respectively. These positions are also meta to the deactivating carboxyl group. This lack of electronic opposition and the strong activation from the methoxy groups ensures a high yield of the desired 2-acylated product (which is equivalent to the 6-acylated product). A strong Lewis acid like aluminum chloride is required to generate the acylium ion electrophile from octanoyl chloride.[2]

Experimental Protocol:

• To a stirred suspension of anhydrous aluminum chloride (2.2 equivalents) in anhydrous dichloromethane (DCM) under an inert atmosphere (N₂ or Ar), add octanoyl chloride (1.1 equivalents) dropwise at 0°C.

• Allow the mixture to stir for 30 minutes to pre-form the acylium ion complex.

• Add a solution of 3,4,5-trimethoxybenzoic acid (1.0 equivalent) in anhydrous DCM dropwise to the reaction mixture, maintaining the temperature at 0°C.

• After addition, allow the reaction to slowly warm to room temperature and stir for 12-18 hours until TLC or LC-MS indicates consumption of the starting material.

• Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated HCl.

• Separate the organic layer. Extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate 2-octanoyl-3,4,5-trimethoxybenzoic acid.

Step 3: Arndt-Eistert Homologation

• Objective: To convert the benzoic acid functionality into a benzeneacetic acid, adding a single methylene (-CH₂-) group.

• Causality: The Arndt-Eistert reaction is a classic and reliable method for the one-carbon homologation of carboxylic acids. It proceeds via a Wolff rearrangement of a diazoketone intermediate, which avoids harsh oxidizing or reducing conditions that could affect the other functional groups (ketone and methoxy ethers) on the molecule.

This is a three-part sequence:

3.3.a. Acyl Chloride Formation

• Reflux a solution of 2-octanoyl-3,4,5-trimethoxybenzoic acid (1.0 equivalent) in excess thionyl chloride (SOCl₂) with a catalytic amount of DMF for 2-3 hours.

• Remove the excess SOCl₂ by distillation under reduced pressure to obtain the crude acyl chloride, which is used immediately in the next step.

3.3.b. Diazoketone Formation

• Dissolve the crude acyl chloride in an anhydrous, aprotic solvent like diethyl ether or THF.

• Cool the solution to 0°C.

• Add a freshly prepared, ethereal solution of diazomethane (CH₂N₂) (approx. 2.5 equivalents) dropwise with caution (diazomethane is toxic and explosive).

• Stir the reaction at 0°C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Carefully quench any excess diazomethane by the dropwise addition of acetic acid until the yellow color disappears.

• The resulting diazoketone solution is typically used directly in the final step.

3.3.c. Wolff Rearrangement

• To the solution of the diazoketone, add a suspension of silver(I) oxide (Ag₂O, 0.1 equivalents) as a catalyst in water.

• Gently heat the mixture to 50-60°C. Vigorous evolution of N₂ gas should be observed.

• Maintain heating until gas evolution ceases (typically 2-4 hours).

• Cool the reaction mixture and filter to remove the silver catalyst.

• Acidify the aqueous solution with HCl to precipitate the final product.

• Filter the solid, wash with water, and purify by recrystallization or column chromatography to yield 2,3,4-triMethoxy-6-(1-oxooctyl)-benzeneacetic acid .

Data Summary and Reagent Overview

Step	Starting Material	Key Reagents	Product
1	Gallic Acid	Dimethyl sulfate, NaOH	3,4,5-Trimethoxybenzoic acid
2	3,4,5-Trimethoxybenzoic acid	Octanoyl chloride, AlCl₃, DCM	2-Octanoyl-3,4,5-trimethoxybenzoic acid
3a	2-Octanoyl-3,4,5-trimethoxybenzoic acid	Thionyl chloride (SOCl₂)	2-Octanoyl-3,4,5-trimethoxybenzoyl chloride
3b	Acyl Chloride Intermediate	Diazomethane (CH₂N₂)	Diazoketone Intermediate
3c	Diazoketone Intermediate	Ag₂O, H₂O	Target Molecule

Conclusion

The synthesis of 2,3,4-triMethoxy-6-(1-oxooctyl)-benzeneacetic acid, while challenging, is readily achievable through a strategic and logical pathway. By rejecting a synthetically unviable route starting from 1,2,3-trimethoxybenzene and instead utilizing gallic acid, the critical issue of regiochemical control is effectively solved. The proposed three-stage synthesis—methylation, Friedel-Crafts acylation, and Arndt-Eistert homologation—relies on well-established, high-yielding reactions and provides a robust and scientifically sound blueprint for obtaining this complex target molecule. This guide serves as a testament to the power of retrosynthetic analysis in navigating complex synthetic problems.

References

• Wikipedia Contributors. (2023). Clemmensen reduction. Wikipedia. [Link]

• Vedantu. (n.d.). Clemmensen and Wolff Kishner Reduction Important Concepts and Tips for JEE. Vedantu. [Link]

• BYJU'S. (n.d.). Clemmensen Reduction. BYJU'S. [Link]

• Organic Chemistry Portal. (n.d.). Willgerodt-Kindler Reaction. [Link]

• Chemistry LibreTexts. (2023). Clemmensen Reduction. [Link]

• Chem-Station. (2014). Clemmensen Reduction. Chem-Station International Edition. [Link]

• Ohkura, K., et al. (2021). meta-Selective Radical Acylation of Electron-rich Arenes. ChemRxiv. [Link]

• Unacademy. (n.d.). What Is Willgerodt-Kindler Reaction? Unacademy. [Link]

• Michigan State University. (2009). Willgerodt-Kindler Reaction. [Link]

• Wikipedia Contributors. (2023). Willgerodt rearrangement. Wikipedia. [Link]

• Çetin, F., et al. (2012). AlCl3-Catalyzed Cascade Reactions of 1,2,3-Trimethoxybenzene and Adipoyl Chloride: Spectroscopic Investigations and Density Functional Theory Studies. Molecules. [Link]

• Cambridge Core. (n.d.). Willgerodt Reaction. In Name Reactions in Organic Synthesis. [Link]

• ResearchGate. (n.d.). Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different acylating reagents. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Synthesis Strategies for 2,3,4-Trimethoxybenzoic Acid: Advancing Chemical Production. [Link]

• OpenOChem Learn. (n.d.). EAS-Acylation. [Link]

• LibreTexts. (2022). Chemistry of Benzene: Electrophilic Aromatic Substitution. [Link]

• Chemguide. (n.d.). The Friedel-Crafts Acylation of Benzene. [Link]

• Chemistry LibreTexts. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• Science of Synthesis. (n.d.). Product Class 8: Aryl Ketones. Thieme. [Link]

• Taylor, A. W. (1983). Conversion of aromatic ketones into α-arylalkanoic acids. Part 2. Routes employing peracid, chlorine, or nitrous acid. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Google Patents. (n.d.). CN101792387B - Preparation method of 2,3,4-trimethoxybenzoic acid.

• ResearchGate. (2025). New synthesis process for 2,3,4-trimethoxybenzoic acid. [Link]

• ResearchGate. (2020). Conversion of aromatic ketones into α-arylalkanoic acids. Part 2. Routes employing peracid, chlorine, or nitrous acid. [Link]

• China Academic Journals Full-text Database. (2012). Synthesis of 2,3,4-Trimethoxybenzoic Acid. [Link]

• Google Patents. (n.d.). CN102875344A - Method for preparing 2, 3, 4-trimethoxybenzaldehyde.
• Google Patents. (n.d.). RU2234492C1 - Method for preparing 2,3,4-trimethoxybenzaldehyde.

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. EAS-Acylation | OpenOChem Learn [learn.openochem.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. chem.libretexts.org [chem.libretexts.org]

Beyond the Synthesis: A Strategic Guide to Physicochemical Characterization in Early Drug Development

In the transition from discovery to development, a novel synthetic compound is merely a hypothesis until its physicochemical properties are rigorously quantified. As a Senior Application Scientist, I have observed countless promising molecules fail in late-stage development due to poor developability profiles—often stemming from inadequate early-stage characterization.

This whitepaper provides an in-depth, mechanistic guide to the physicochemical characterization of novel synthetic compounds. Rather than simply listing procedures, we will explore the causality behind experimental choices and establish self-validating protocols that ensure scientific integrity.

The Regulatory and Strategic Imperative

Physicochemical characterization is not merely a data-gathering exercise; it is the foundation of a product's control strategy. According to the ICH Q6A guidelines, specifications—comprising test procedures and acceptance criteria—play a major role in assuring the quality, safety, and efficacy of new drug substances. These specifications must be grounded in the physical nature of the drug substance and its intended use.

A holistic control strategy relies on understanding how physicochemical properties, such as solid-state form, solubility, and lipophilicity, impact formulation and in vivo performance[1][2].

Fig 1. Sequential workflow for physicochemical characterization of novel compounds.

Solid-State Characterization: The Prerequisite to Solution Chemistry

Before dissolving a compound, one must understand its solid state. Polymorphism—the ability of a solid material to exist in more than one form or crystal structure—can drastically alter a compound's apparent solubility[3]. Measuring the solubility of an uncharacterized solid can lead to erroneous data if the compound undergoes a polymorphic transition during the experiment. Therefore, techniques such as X-ray diffraction (XRD) and differential scanning calorimetry (DSC) must precede solution-based assays to confirm the identity and structural stability of the polymorph present[3].

Thermodynamic Solubility: The Shake-Flask Gold Standard

While high-throughput kinetic solubility screens (e.g., using nephelometry to detect scattered light from insoluble particles) are valuable for rapid triaging in early discovery[4], they do not reflect true thermodynamic equilibrium. For formulation development, thermodynamic solubility is the critical parameter, and the shake-flask method remains the most reliable and widely used technique[5].

The Causality Behind the Protocol

• Why a specific solid excess? Adding too little risks not reaching saturation, while adding too much can significantly alter the properties of the solubility medium, including its bulk pH[5].

• Why self-validate with pH? The pH of the suspension must be verified both after the addition of the compound and at the end of the experiment to ensure the buffering capacity was not overwhelmed, which would invalidate the equilibrium data[5].

• Why centrifuge instead of filter? Filtering can lead to compound adsorption onto the membrane, skewing concentration data. Centrifugation effectively separates un-dissolved solute without this risk[6].

Step-by-Step Methodology: Harmonized Shake-Flask Protocol

• Preparation : Add a calculated excess of the characterized solid drug to a glass vial[6].

• Medium Addition : Add the target buffer solution (e.g., JP 2nd fluid or phosphate buffer)[6]. Ensure the amount of added material produces a visible suspension[5].

• Equilibration : Stir for 1 minute with a vortex mixer, then shake the sample vigorously at 37 °C for 24 to 72 hours, protected from light[6].

• pH Verification : Measure the pH of the suspension to confirm it has not drifted from the target value[5].

• Phase Separation : Separate the un-dissolved solute from the saturated solution using centrifugation[6].

• Quantification : Dilute the supernatant appropriately and quantify the concentration using High-Performance Liquid Chromatography (HPLC-UV)[3][4].

Table 1: Shake-Flask Solubility Method Parameters

Parameter	Specification / Condition	Mechanistic Rationale
Temperature	37 ± 0.5 °C	Mimics physiological conditions to predict in vivo oral absorption.
Equilibration Time	24 - 72 hours	Ensures true thermodynamic equilibrium is reached across the solid-liquid interface.
Solid Excess	Visible suspension	Confirms saturation is maintained without overwhelming the buffer's pH capacity.
Phase Separation	Centrifugation	Prevents fine particle contamination in the supernatant and avoids filter adsorption.

Lipophilicity (LogP/LogD): The OECD 107 Shake-Flask Method

The partition coefficient (LogP) and distribution coefficient (LogD) dictate a compound's permeability, bioaccumulation, and environmental fate[7][8]. For ionizable compounds, LogD at environmentally or physiologically relevant pH values (e.g., pH 5, 7, and 9) provides a highly accurate representation of partitioning behavior[9].

The Causality Behind the Protocol

The OECD 107 shake-flask method is strictly applicable to pure, water-soluble substances and is limited to compounds with a LogP < 4. This limitation exists because highly lipophilic compounds cause the formation of octanol micro-droplets in the aqueous phase, leading to a severe overestimation of the aqueous concentration[9][10]. To create a self-validating system, the protocol mandates testing at three different solvent volume ratios. If the six resulting partition coefficient values are not within a factor of two of each other, the equilibrium is mathematically invalid, indicating potential micro-droplet contamination or incomplete separation[9][11].

Fig 2. Step-by-step methodology for LogP/LogD determination via OECD 107.

Step-by-Step Methodology: OECD 107 Partitioning

• Solvent Saturation : Pre-equilibrate n-octanol and water (or buffer) by stirring them together for 24 hours to ensure mutual saturation[11].

• Stock Preparation : Prepare a stock solution of the test substance in n-octanol with a precise mass concentration between 1 and 100 mg/mL[10][11].

• Partitioning Setup : Prepare three duplicate runs with varying volume ratios of n-octanol to water (see Table 2)[11]. The maximum concentration in either phase must not exceed 0.01 mol/L[10][11].

• Equilibration : Mechanically shake the vessels at a constant temperature (20-25 °C) to establish partition equilibrium, then allow them to stand to achieve a saturation state[10][11].

• Phase Separation : Centrifuge the samples to eliminate octanol micro-droplets from the aqueous phase[7][9].

• Analysis : Analyze aliquots from both phases using HPLC. Calculate the total mass balance to ensure no material was lost to volatilization or vessel adsorption[11].

Table 2: OECD 107 Partition Coefficient Experimental Matrix

Flask	n-Octanol Volume (mL)	Aqueous Volume (mL)	Self-Validation Purpose
1	10	10	Establishes the 1:1 baseline partitioning ratio.
2	20	10	Twice the volume of n-octanol; tests for highly lipophilic bias and saturation limits.
3	10	20	Half the volume of n-octanol; tests for highly hydrophilic bias and micro-droplet artifacts.

Note: All calculated Kow​ values across these three flasks must be within a factor of two to be considered valid[9][11].

Conclusion

Physicochemical characterization is the bedrock of rational drug design. By understanding the mechanistic causality behind shake-flask methods for solubility and lipophilicity, and by grounding these practices in regulatory frameworks like ICH Q6A and OECD guidelines, scientists can generate robust, self-validating data. This rigorous approach minimizes late-stage attrition, ensures formulation viability, and accelerates the delivery of safe, effective therapeutics.

References

• APPENDIX B: MEASUREMENT OF PARTITIONING (KOW) - ECETOC. ecetoc.org.
• OECD 107, OECD 117 and OECD 123 - Phytosafe: Partition coefficient (n-octanol/ w
• Harmonizing solubility measurement to lower inter-laboratory variance – progress of consortium of biopharmaceutical tools (CoBiTo) in Japan - PMC. nih.gov.
• Guideline for Specifications: Test Procedures and Acceptance Criteria for new Active Pharmaceutical Ingredients and new Finished - Medicines Control Agency, The Gambia. mca.gm.
• Product Properties Test Guidelines OPPTS 830.7550 Partition Coefficient (n-Octanol/Water), Shake Flask Method - epa nepis. epa.gov.
• A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility - Pharmaceutical Sciences. tbzmed.ac.ir.
• Experimental Determination of Octanol–Water Partition Coefficients of Selected Natural Toxins | Journal of Chemical & Engineering Data - ACS Public
• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs - Lund University Public
• 40 CFR § 799.
• EFPIA position paper on ICH Q6 A/B revision - Vaccines Europe. vaccineseurope.eu.
• Drug solubility: why testing early matters in HTS | BMG LABTECH. bmglabtech.com.
• note for guidance on pharmaceutical development | ema. europa.eu.
• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter - Dissolution Technologies. dissolutiontech.com.

Sources

• 1. vaccineseurope.eu [vaccineseurope.eu]
• 2. ema.europa.eu [ema.europa.eu]
• 3. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 4. bmglabtech.com [bmglabtech.com]
• 5. dissolutiontech.com [dissolutiontech.com]
• 6. Harmonizing solubility measurement to lower inter-laboratory variance – progress of consortium of biopharmaceutical tools (CoBiTo) in Japan - PMC [pmc.ncbi.nlm.nih.gov]
• 7. OECD 107, OECD 117 and OECD 123 - Phytosafe [phytosafe.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. APPENDIX B: MEASUREMENT OF PARTITIONING (KOW) - ECETOC [ecetoc.org]
• 10. 40 CFR § 799.6755 - TSCA partition coefficient (n-octanol/water), shake flask method. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Protocols & Analytical Methods

"In vitro assay protocol using Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)-"

In Vitro Profiling of Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- (TMPA): Modulating the Nur77-LKB1-AMPKα Axis in Hepatic Metabolism

Executive Summary

Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- and its ethyl ester derivative, widely known in literature as TMPA , are potent synthetic modulators derived from the natural product Cytosporone B[1][2]. TMPA functions as a high-affinity antagonist for the orphan nuclear receptor Nur77 (NR4A1)[3]. By binding directly to the Nur77 Ligand-Binding Domain (LBD), TMPA disrupts the pathological nuclear sequestration of the serine/threonine kinase LKB1[3][4]. This targeted disruption forces LKB1 to translocate into the cytoplasm, where it phosphorylates and activates AMPKα, ultimately ameliorating hepatic lipid accumulation and insulin resistance[2][4].

This application note provides a comprehensive, self-validating suite of in vitro protocols designed to evaluate the target engagement, mechanistic action, and functional efficacy of TMPA in metabolic disease models.

Mechanistic Rationale: The Nur77-LKB1-AMPKα Axis

In metabolic syndromes, Nur77 is upregulated and acts as a "nuclear sink," binding to LKB1 and preventing its cytoplasmic function[4]. Because LKB1 is the primary upstream kinase for AMPKα, its nuclear sequestration dampens cellular energy sensing and promotes lipogenesis. TMPA acts as an allosteric wedge. By binding the Nur77 LBD, it induces a conformational shift that masks the LKB1 interaction interface. The subsequent nucleocytoplasmic shuttling of LKB1 is the critical causal step for TMPA's metabolic efficacy[2][4].

Fig 1: Mechanism of Action: TMPA disrupts the Nur77-LKB1 complex to activate AMPKα.

Target Engagement: Surface Plasmon Resonance (SPR) Assay

To prove direct binding of TMPA to Nur77, SPR is the gold standard[5]. Because TMPA possesses a highly lipophilic octanoyl chain, it exhibits poor aqueous solubility. We mandate a 5% DMSO running buffer.

Self-Validating Design: A solvent correction curve must be generated prior to analyte injection. This ensures that bulk refractive index shifts caused by minor DMSO mismatches between the running buffer and the sample do not artificially inflate or mask the true binding response.

Fig 2: SPR Workflow for determining TMPA binding kinetics to Nur77-LBD.

Step-by-Step Methodology:

• Sensor Chip Preparation: Dock a CM5 sensor chip into the SPR instrument. Prime with Running Buffer (PBS-P+ supplemented with 5% DMSO).

• Surface Activation: Inject a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes at 10 µL/min to activate the carboxymethyl dextran surface.

• Ligand Immobilization: Dilute purified His-Nur77-LBD to 50 µg/mL in 10 mM sodium acetate (pH 4.5). Inject over the active flow cell until an immobilization level of ~5,000 Response Units (RU) is achieved[5].

• Blocking: Inject 1 M ethanolamine-HCl (pH 8.5) for 7 minutes to deactivate residual reactive esters.

• Solvent Correction: Inject a series of 8 buffer samples with DMSO concentrations ranging from 4.5% to 5.5% to build a calibration curve.

• Analyte Injection: Prepare a 2-fold dilution series of TMPA (0.3125 µM to 10 µM) in Running Buffer. Inject at a flow rate of 30 µL/min for 120 seconds (association), followed by a 300-second buffer wash (dissociation).

• Analysis: Fit the double-referenced sensorgrams to a 1:1 Langmuir binding model to calculate the equilibrium dissociation constant ( Kd​ ).

Mechanistic Validation: Co-Immunoprecipitation (Co-IP)

Standard whole-cell lysates obscure spatial dynamics. To prove causality, we must show that TMPA disrupts the Nur77-LKB1 complex specifically within the nucleus[4].

Self-Validating Design: An IgG isotype control must be run in parallel to rule out non-specific bead binding. Furthermore, 5% of the pre-cleared lysate must be reserved as an "Input" control to verify that total cellular levels of Nur77 and LKB1 remain constant during the 6-hour TMPA treatment, proving the effect is due to dissociation, not degradation.

Step-by-Step Methodology:

• Cell Culture & Treatment: Seed HepG2 cells to 80% confluency. Treat with 10 µM TMPA or vehicle (0.1% DMSO) for 6 hours[3].

• Nuclear Extraction: Lyse cells using a hypotonic buffer (10 mM HEPES, 1.5 mM MgCl2, 10 mM KCl) containing 0.5% NP-40. Centrifuge at 3,000 x g to pellet intact nuclei. Resuspend the pellet in nuclear extraction buffer (20 mM HEPES, 1.5 mM MgCl2, 420 mM NaCl, 25% glycerol) with protease inhibitors.

• Pre-clearing: Incubate the nuclear lysate with Protein A/G agarose beads for 1 hour at 4°C. Centrifuge and collect the supernatant. Save 5% as the Input control.

• Immunoprecipitation: Add 2 µg of anti-Nur77 antibody (or normal IgG control) to the remaining lysate. Rotate overnight at 4°C.

• Bead Capture & Wash: Add 30 µL of fresh Protein A/G beads and incubate for 2 hours. Wash the beads 4 times with cold IP buffer to remove unbound proteins.

• Elution & Detection: Boil the beads in 2x Laemmli sample buffer. Resolve via SDS-PAGE and Western blot. Probe the membrane with anti-LKB1 to quantify the reduction in co-precipitated LKB1.

Functional Phenotype: In Vitro Hepatic Steatosis Model

To evaluate the downstream metabolic benefits of TMPA, we utilize an in vitro steatosis model[4].

Causality of the Lipid Ratio: We use a 2:1 ratio of oleic to palmitic acid. Palmitic acid alone induces severe lipotoxicity and apoptosis, which confounds lipid accumulation readouts. Oleic acid buffers this toxicity, allowing robust triglyceride accumulation without cell death, ensuring the assay measures true metabolic modulation rather than cytotoxicity.

Fig 3: Workflow for the in vitro HepG2 steatosis model and Oil Red O quantification.

Step-by-Step Methodology:

• FFA Preparation: Prepare a 10 mM Free Fatty Acid (FFA) stock by conjugating oleic acid and palmitic acid (2:1 molar ratio) to 1% fatty acid-free BSA at 37°C for 2 hours.

• Treatment: Expose HepG2 cells to 1 mM FFA mixture alongside 10 µM TMPA for 24 hours[4]. Include a BSA-only vehicle control and an AICAR-treated positive control.

• Fixation: Wash cells twice with PBS and fix with 4% paraformaldehyde for 30 minutes at room temperature.

• Staining: Wash with 60% isopropanol for 5 minutes to facilitate staining. Add 0.5% Oil Red O working solution (freshly filtered) and incubate for 15 minutes.

• Washing: Wash cells exhaustively with distilled water until the background is clear. Image under a phase-contrast microscope.

• Quantification: Elute the incorporated Oil Red O dye by adding 100% isopropanol to each well. Shake for 10 minutes and measure the absorbance of the eluate at 510 nm using a microplate reader.

Quantitative Data Summary

The following table outlines the expected quantitative benchmarks when executing these protocols with TMPA, establishing a baseline for assay validation.

Assay Type	Target / Parameter	Expected Outcome with TMPA
SPR Binding	Nur77-LBD Affinity ( Kd​ )	~0.14 µM to 1.2 µM (Dose-dependent binding)
Co-Immunoprecipitation	Nur77-LKB1 Interaction (Nucleus)	>60% reduction in complex formation at 10 µM
Western Blot	p-AMPKα (Ser428) (Cytoplasm)	2.5-fold increase in phosphorylation at 10 µM
Oil Red O Staining	Intracellular Lipid Content	~40-50% reduction vs. FFA-induced control

References

• Wang, J., et al. (2018). Characteristics of Nur77 and its ligands as potential anticancer compounds (Review). Oncology Letters, 16(6), 6965-6973. URL:[Link]

• Zhan, Y., et al. (2021). Ethyl 2-[2,3,4-Trimethoxy-6-(1-Octanoyl)Phenyl] Acetate (TMPA) Ameliorates Lipid Accumulation by Disturbing the Combination of LKB1 with Nur77 and Activating the AMPK Pathway in HepG2 Cells and Mice Primary Hepatocytes. Diabetes, Metabolic Syndrome and Obesity, 14, 4239-4251. URL:[Link]

• Wu, L., et al. (2023). Discovery of 5-(Pyrimidin-2-ylamino)-1H-indole-2-carboxamide Derivatives as Nur77 Modulators with Selective and Potent Activity Against Triple-Negative Breast Cancer. Journal of Medicinal Chemistry. URL:[Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- (TMPA) in Cancer Research

Executive Summary

The compound Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- , most frequently utilized in in vitro and in vivo studies as its cell-permeable ethyl ester derivative TMPA (Ethyl 2-[2,3,4-trimethoxy-6-(1-octanoyl)phenyl]acetate), has emerged as a critical tool compound in molecular oncology. By acting as a high-affinity antagonist for the orphan nuclear receptor Nur77 (NR4A1) , TMPA shifts the receptor from a pro-survival nuclear transcription factor to a pro-apoptotic mitochondrial effector. This application note provides a mechanistic grounding of TMPA's dual-axis signaling and details self-validating experimental protocols for evaluating its efficacy in cancer models.

Mechanistic Grounding: The Nur77 Paradox in Oncology

Nur77 is an orphan member of the nuclear receptor superfamily that exhibits a paradoxical role in cancer cell survival and death, dictated entirely by its subcellular localization.

• The Metabolic/Survival Axis (Nuclear): In many cancer cells, Nur77 resides in the nucleus where it binds and sequesters Liver Kinase B1 (LKB1). This sequestration prevents LKB1 from phosphorylating and activating AMPKα, thereby suppressing metabolic stress responses and promoting tumor survival ( [1]).

• The Apoptotic Axis (Mitochondrial): When TMPA binds to the Ligand-Binding Domain (LBD) of Nur77 (specifically at Site B), it induces a conformational change. This forces the dissociation of the Nur77-LKB1 complex. LKB1 is released into the cytoplasm to activate AMPKα, while Nur77 translocates to the mitochondria. At the mitochondria, Nur77 binds to Bcl-2, exposing its pro-apoptotic BH3 domain and triggering cytochrome c release and apoptosis ([2]).

Understanding this causality is critical: TMPA does not alter the total expression of LKB1 or Nur77; rather, it acts as a spatial disruptor. Therefore, experimental designs must focus on protein-protein interactions and subcellular fractionation rather than simple whole-cell lysate expression analysis.

Physicochemical & Pharmacological Profile

To ensure reproducibility across different cancer models, researchers must account for the physicochemical properties of the compound. The table below summarizes the quantitative data for the active derivative (TMPA).

Parameter	Value	Clinical / Experimental Relevance
Chemical Name	Ethyl 2-[2,3,4-trimethoxy-6-(1-octanoyl)phenyl]acetate	Esterification enhances membrane permeability for cell-based assays.
Molecular Formula	C₂₁H₃₂O₆	-
Molecular Weight	380.48 g/mol	Used for precise molarity calculations in dosing.
Target Receptor	Nur77 (NR4A1) Ligand-Binding Domain	Specifically binds Site B of the LBD.
Binding Affinity ( Kd​ )	~0.25 μmol/L	High-affinity binding allows for low-micromolar dosing (typically 5–20 μM in vitro).
Solubility	Soluble in DMSO	Stock solutions should be prepared in anhydrous DMSO to prevent hydrolysis.

Data supported by structural biology studies on Nur77 B-site ligands ( [2]; [3]).

Pathway Visualization

The following diagram illustrates the dual mechanistic pathways triggered by TMPA binding to Nur77.

Fig 1: Dual mechanistic pathways of TMPA targeting Nur77 in cancer and metabolism.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems . They include mandatory internal controls to prove that the observed effects are causally linked to TMPA's specific mechanism of action, rather than off-target toxicity.

Protocol A: Validating Nur77-LKB1 Dissociation via Co-Immunoprecipitation (Co-IP)

Causality & Rationale: Because TMPA disrupts a protein-protein interaction rather than altering gene expression, standard Western blotting of whole lysates is insufficient. Co-IP must be performed using a mild, non-denaturing lysis buffer to preserve the Nur77-LKB1 complex in vehicle-treated cells.

Materials:

• Target cancer cell line (e.g., HepG2 or MCF-7) and a Nur77 CRISPR-knockout (Nur77⁻/⁻) isogenic control line.

• TMPA (10 μM final concentration).

• Mild Lysis Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 0.5% NP-40 (avoid SDS or Triton X-100 as they disrupt weak interactions), protease/phosphatase inhibitors.

• Anti-Nur77 and Anti-LKB1 antibodies; Protein A/G magnetic beads.

Step-by-Step Workflow:

• Treatment: Seed wild-type and Nur77⁻/⁻ cells. Treat with 10 μM TMPA or DMSO (vehicle) for 6 hours.

• Lysis: Wash cells with ice-cold PBS. Add 500 μL of Mild Lysis Buffer. Incubate on ice for 30 minutes, pipetting gently. Centrifuge at 14,000 × g for 15 min at 4°C. Collect the supernatant.

• Pre-clearing: Incubate lysates with 20 μL of empty Protein A/G beads for 1 hour at 4°C to reduce non-specific binding.

• Immunoprecipitation: Incubate 500 μg of pre-cleared lysate with 2 μg of Anti-Nur77 antibody (or Isotype IgG control) overnight at 4°C with gentle rotation.

• Bead Capture: Add 30 μL of Protein A/G beads for 2 hours. Wash beads 4 times with ice-cold lysis buffer.

• Elution & Immunoblotting: Boil beads in 2X Laemmli buffer for 5 mins. Run SDS-PAGE and probe for LKB1.

• System Validation Check:

  • Positive Control: Vehicle-treated WT cells must show a strong LKB1 band co-immunoprecipitating with Nur77.

  • Experimental Result: TMPA-treated WT cells should show a significantly diminished LKB1 band.

  • Absolute Negative Control: The Nur77⁻/⁻ cells and the Isotype IgG lanes must show absolutely no LKB1 band. If a band appears here, the washing stringency is too low, invalidating the assay.

Protocol B: Quantifying Nur77 Mitochondrial Translocation & Apoptotic Induction

Causality & Rationale: TMPA's anticancer efficacy relies on Nur77 relocating to the mitochondria. Whole-cell apoptosis assays (like Annexin V) show that cells die, but subcellular fractionation proves how they die.

Step-by-Step Workflow:

• Treatment: Treat cancer cells with varying concentrations of TMPA (0, 5, 10, 20 μM) for 12 hours.

• Subcellular Fractionation: Use a Dounce homogenizer in an isotonic sucrose buffer (250 mM sucrose, 20 mM HEPES, 10 mM KCl, 1.5 mM MgCl₂, 1 mM EDTA, 1 mM EGTA, pH 7.4) to gently lyse the plasma membrane while leaving organelles intact.

• Differential Centrifugation:

  • Centrifuge at 800 × g for 10 min (Pellet = Nuclei).

  • Centrifuge the supernatant at 10,000 × g for 20 min (Pellet = Mitochondria).

  • The remaining supernatant is the cytosolic fraction.

• Western Blotting: Probe the mitochondrial fraction for Nur77 and Bcl-2.

• System Validation Check:

  • You MUST probe the mitochondrial fraction for VDAC (Mitochondrial loading control) and Lamin A/C (Nuclear marker).

  • Validation Rule: If Lamin A/C is detected in your mitochondrial fraction, your homogenization was too harsh (nuclei ruptured), and the "translocation" data is invalid.

References

• Zhan, Y.-Y., et al. "The orphan nuclear receptor Nur77 regulates LKB1 localization and activates AMPK." Nature Chemical Biology, 8(11), 897-904 (2012). Available at:[Link]

• Wu, et al. "Structure-Based Design and Optimization of Bi-Aryl Amide Derivatives as Nur77 Ligands for Nur77-Bcl-2-Dependent Apoptotic Cancer Therapy." Journal of Medicinal Chemistry, 65(20), 13759-13776 (2022). Available at:[Link]

• Wang, R.-H., et al. "Characteristics of Nur77 and its ligands as potential anticancer compounds." Oncology Letters, 16(6), 6885-6894 (2018). Available at:[Link]

Application Note: Pharmacokinetic Study Design for Benzeneacetic Acid Derivatives

Introduction & Pharmacological Context

Benzeneacetic acid derivatives, primarily represented by diclofenac and its prodrug aceclofenac, are a potent class of non-steroidal anti-inflammatory drugs (NSAIDs) widely utilized for their analgesic and antipyretic properties. The pharmacokinetic (PK) profiling of these compounds presents unique bioanalytical and clinical challenges. They are characterized by rapid absorption, extensive first-pass metabolism, exceptionally high plasma protein binding (>99%), and a heavy reliance on hepatic cytochrome P450 (CYP) enzymes—specifically CYP2C9—for clearance[1][2].

Designing a robust PK study for this class requires a deep mechanistic understanding of their disposition. Because only the unbound fraction of the drug is pharmacologically active and available for clearance, even minor fluctuations in protein binding or CYP2C9 activity (due to genetic polymorphisms or drug-drug interactions) can significantly alter systemic exposure and toxicity[1][3].

Core Pharmacokinetic Parameters

To design an effective PK workflow, researchers must first establish the baseline disposition metrics of the target compound. Table 1 summarizes the foundational PK parameters for diclofenac, serving as the benchmark for benzeneacetic acid derivatives.

Table 1: Key Pharmacokinetic Parameters of Diclofenac

Parameter	Value	Mechanistic Causality & Clinical Significance
Oral Bioavailability (F)	~50%	Despite 100% gastrointestinal absorption, extensive hepatic first-pass metabolism halves systemic availability[1].
Tmax	1.0 - 4.5 hours	Highly variable due to enteric-coated formulations and delayed gastric emptying in the presence of food[1].
Volume of Distribution (V/F)	1.4 L/kg	Readily diffuses into and out of synovial fluid, maintaining therapeutic concentrations in joints even after plasma levels decline[1].
Protein Binding	>99%	Binds primarily to serum albumin. High binding restricts renal clearance of the unchanged drug and necessitates careful evaluation of displacement DDIs[1].
Elimination Half-life (t1/2)	1 - 2 hours	Rapid systemic clearance necessitates frequent dosing or the development of delayed/extended-release formulations[1].
Primary Clearance Route	Hepatic (CYP2C9)	Co-administration with CYP2C9 inhibitors (e.g., voriconazole) increases toxicity risk, while inducers (e.g., rifampin) compromise efficacy[1][3].

Study Design Logic: From Preclinical to Clinical

Fig 1. End-to-end pharmacokinetic study workflow for benzeneacetic acid derivatives.

Preclinical In Vitro & In Vivo Design

Protein Binding Assays: Because benzeneacetic acid derivatives are >99% bound to albumin, equilibrium dialysis must be performed early in the pipeline. Causality: High protein binding limits the free fraction available for hepatic extraction, directly dictating the drug's in vivo half-life. In Vivo Models: When dosing rats or dogs, sampling time points must capture the rapid elimination phase (e.g., 5, 15, 30, 60, 120, 240, 360 minutes post-dose). Furthermore, researchers must monitor for secondary peaks in the concentration-time curve, a hallmark of enterohepatic recirculation caused by the biliary excretion and subsequent intestinal cleavage of acyl glucuronide metabolites[2].

Clinical Study Design Considerations

Clinical PK studies must align with regulatory standards for highly metabolized drugs:

• Hepatic Impairment Studies: Because diclofenac is primarily cleared via the liver, FDA guidance mandates studies assessing the impact of hepatic impairment on PK parameters to guide dosing adjustments[4].

• Renal Impairment Studies: While unchanged diclofenac is not significantly cleared by the kidneys, its downstream metabolites (e.g., 4'-hydroxydiclofenac glucuronides) are renally excreted[1]. Per FDA guidance, severe renal impairment studies may be necessary to ensure metabolites do not accumulate to toxic levels[5].

Validated Experimental Protocols

Protocol 1: LC-MS/MS Bioanalysis of Diclofenac in Human Plasma

To quantify diclofenac accurately, a rapid and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is required.

System Self-Validation Principle: This protocol utilizes a stable-isotope-labeled internal standard (IS) and a matrix-matched calibration curve to self-correct for extraction losses and ion suppression (matrix effects) inherent to plasma samples.

Step-by-Step Methodology:

• Sample Aliquoting: Transfer 200 µL of human plasma (containing K2EDTA as an anticoagulant) into a clean microcentrifuge tube.

• Internal Standard Addition: Spike the plasma with 20 µL of the internal standard working solution (e.g., Diclofenac-d4 or Bupropion at 500 ng/mL) and vortex for 10 seconds[6].

• Protein Precipitation (PPT): Add 600 µL of ice-cold acetonitrile (or methanol) to the sample. Causality: Benzeneacetic acid derivatives are tightly bound to plasma proteins. The organic solvent rapidly denatures albumin, releasing the bound drug into the supernatant while precipitating the proteins to prevent LC column clogging[7].

• Centrifugation: Vortex for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Transfer 500 µL of the clear organic supernatant to an autosampler vial.

• LC-MS/MS Analysis:

  • Column: Inject 5 µL onto a C18 analytical column (e.g., 50 × 2.0 mm, 3 µm)[7].

  • Mobile Phase: Isocratic elution using a mixture of water (with 0.2% acetic acid) and acetonitrile (47:53, v/v) at a flow rate of 0.3 mL/min[7].

  • Detection: Operate the triple quadrupole mass spectrometer in negative electrospray ionization (ESI-) mode. Monitor the Multiple Reaction Monitoring (MRM) transitions: m/z 296.1 → 250.0 for diclofenac[7][8].

Protocol 2: In Vitro CYP2C9 Metabolic Stability Assay

Diclofenac is a classic probe substrate for CYP2C9. This protocol determines the intrinsic clearance ( CLint​ ) of the drug using Human Liver Microsomes (HLMs).

Fig 2. Primary metabolic pathways of diclofenac highlighting CYP2C9 dependence.

System Self-Validation Principle: The assay must include a "Minus-NADPH" control. If the drug depletes in the absence of NADPH, the loss is due to chemical instability or non-CYP-mediated degradation, invalidating the CYP clearance calculation.

Step-by-Step Methodology:

• Reaction Mixture Preparation: In a 96-well plate, combine 100 mM potassium phosphate buffer (pH 7.4), 3.3 mM MgCl2, and pooled HLMs to achieve a final protein concentration of 0.5 mg/mL[2].

• Substrate Addition: Add diclofenac to achieve a final concentration of 1 µM (ensuring the concentration is well below the Km​ of ~4-6 µM to maintain linear, first-order kinetics)[2].

• Pre-Incubation: Incubate the mixture at 37°C for 5 minutes.

• Reaction Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration 1 mM NADPH). Causality: CYP450 enzymes are monooxygenases that strictly require the electron donor NADPH to reduce molecular oxygen and hydroxylate the benzeneacetic acid ring[9].

• Time-Course Sampling: At pre-determined intervals (0, 5, 15, 30, 45, and 60 minutes), remove a 50 µL aliquot and immediately quench the reaction by adding it to 150 µL of ice-cold acetonitrile containing the internal standard.

• Analysis & Calculation: Centrifuge the quenched plates to pellet the precipitated microsomal proteins. Analyze the supernatant via LC-MS/MS. Plot the natural log of the remaining diclofenac concentration versus time to calculate the elimination rate constant ( k ), and derive CLint​ using the formula: CLint​=(k×V)/Microsomal Protein .

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacokinetics in Patients with Impaired Hepatic Function: Study Design, Data Analysis, and Impact on Dosing and Labeling | FDA [fda.gov]
• 5. fda.gov [fda.gov]
• 6. asianpubs.org [asianpubs.org]
• 7. revroum.lew.ro [revroum.lew.ro]
• 8. ijpsonline.com [ijpsonline.com]
• 9. Lack of Correlation between In Vitro and In Vivo Studies on the Inhibitory Effects of (‒)-Sophoranone on CYP2C9 Is Attributable to Low Oral Absorption and Extensive Plasma Protein Binding of (‒)-Sophoranone [mdpi.com]

Application of 2,3,4-triMethoxy-6-(1-oxooctyl)-benzeneacetic acid in Metabolic Studies: Targeting the Nur77-LKB1-AMPK Axis

Introduction & Mechanistic Grounding

The compound 2,3,4-triMethoxy-6-(1-oxooctyl)-benzeneacetic acid , most frequently utilized in metabolic research as its ethyl ester prodrug TMPA (ethyl 2-[2,3,4-trimethoxy-6-(1-octanoyl)phenyl]acetate), represents a breakthrough in targeted metabolic therapy. It functions as a highly specific, high-affinity antagonist of the orphan nuclear receptor Nur77 (NR4A1)[1].

Under pathophysiological conditions such as obesity and insulin resistance, Nur77 abnormally sequesters Liver Kinase B1 (LKB1) within the nucleus. Because LKB1 is the primary upstream kinase responsible for activating AMP-activated protein kinase (AMPK), this nuclear sequestration prevents LKB1 from phosphorylating AMPK in the cytoplasm, thereby driving metabolic dysregulation.

TMPA directly binds to the ligand-binding domain (LBD) of Nur77. confirm that this binding induces an "open-close" conformational shift that destabilizes the Nur77-LKB1 interface[2]. Consequently, LKB1 is released, translocates to the cytosol, and phosphorylates AMPKα, restoring lipid and glucose homeostasis ()[1].

Mechanism of TMPA: Antagonizing Nur77 to release LKB1, activating AMPK for metabolic homeostasis.

Quantitative Pharmacological Profile

To effectively design experiments using TMPA, researchers must adhere to established kinetic and dosing parameters. The table below synthesizes the validated quantitative data for TMPA across various models[3],[1],[4].

Parameter	Value / Outcome	Experimental Model / Assay
Nur77 Binding Affinity (Kd)	1.45 ± 0.35 μM	Surface Plasmon Resonance (SPR) / Octet System
In Vitro Working Concentration	10 – 20 μM	HepG2, LO2, and Primary Hepatocytes
Optimal In Vitro Incubation	6 Hours	Time required for peak LKB1 cytosolic translocation
In Vivo Dosing (Mice)	50 mg/kg/day	Intraperitoneal (i.p.) injection for 19–21 days
Primary Kinase Target	Phosphorylation at Ser428	Human AMPKα (corresponds to Ser432 in mice)
Phenotypic Readout	Reduced Blood Glucose & TG	db/db mice and FFA-stimulated HepG2 cells

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed with built-in causality checks. By utilizing subcellular fractionation and genetic knockouts, these workflows prevent false-positive interpretations of kinase activation.

Protocol A: In Vitro Validation of Nur77-LKB1 Dissociation

Rationale: Total cell lysates mask the spatial dynamics of LKB1 shuttling. To prove that TMPA's metabolic effects are mechanically driven by LKB1 release, we must isolate the nuclear fraction. Co-immunoprecipitation (Co-IP) in the nuclear fraction confirms the direct disruption of the Nur77-LKB1 complex[2].

Step-by-Step Methodology:

• Cell Preparation: Culture HepG2 hepatocytes in DMEM supplemented with 10% FBS. Starve cells in serum-free media for 12 hours prior to treatment to establish a baseline metabolic state.

• TMPA Treatment: Treat cells with 10 μM TMPA for exactly 6 hours[3]. (Expert Insight: 6 hours is the empirical sweet spot; shorter durations show incomplete LKB1 translocation, while longer durations may trigger compensatory kinase pathways).

• Subcellular Fractionation: Lyse cells using a hypotonic buffer (10 mM HEPES, 1.5 mM MgCl2, 10 mM KCl) to swell and rupture the plasma membrane while keeping nuclei intact. Centrifuge at 3,000 x g for 5 minutes to pellet the nuclei. The resulting supernatant is the cytosolic fraction.

• Nuclear Co-IP: Resuspend the nuclear pellet in a stringent RIPA buffer. Immunoprecipitate with an anti-Nur77 antibody overnight at 4°C, followed by pull-down with Protein A/G agarose beads.

• Immunoblotting: Run the Co-IP eluate on an SDS-PAGE gel and probe for LKB1. A successful TMPA treatment will show a >70% reduction in LKB1 co-precipitating with Nur77[1]. Concurrently, probe the cytosolic fraction for p-AMPKα (Ser428) to confirm downstream kinase activation[4].

Protocol B: In Vivo Metabolic Assessment in Diabetic Mice

Rationale: Systemic validation requires an insulin-resistant model. Crucially, to create a self-validating system, a cohort of Nur77 knockout (Nr4a1-/-) mice must be included. If TMPA lowers glucose in wild-type but not in Nur77-/- mice, it proves the drug's effects are exclusively on-target[1].

Step-by-Step Methodology:

• Model Setup: Utilize 10-week-old male db/db mice (type II diabetes model). Divide into three cohorts: Vehicle, TMPA-treated, and Nr4a1-/- TMPA-treated groups.

• Formulation & Dosing: Dissolve TMPA in a vehicle of 5% DMSO, 10% Tween-80, and 85% saline. Administer 50 mg/kg via intraperitoneal (i.p.) injection daily for 19 days[3].

• Metabolic Profiling: On day 15, perform an Intraperitoneal Glucose Tolerance Test (IPGTT). Fast mice for 6 hours, inject 2 g/kg glucose i.p., and measure blood glucose via tail vein at 0, 15, 30, 60, and 120 minutes.

• Tissue Harvesting: Post-euthanasia, rapidly excise the liver and skeletal muscle. (Expert Insight: Tissues must be snap-frozen in liquid nitrogen within 30 seconds of excision to preserve the highly transient phosphorylation states of AMPK and its downstream target, acetyl-CoA carboxylase [ACC]).

Experimental workflow for validating TMPA efficacy across in vitro and in vivo models.

References

• The orphan nuclear receptor Nur77 regulates LKB1 localization and activates AMPK. Zhan YY, et al. Nature Chemical Biology (2012).[Link]

• Molecular dynamics study of TMPA mediated dissociation of Nur77-LKB1 complex. Rungsung I, et al. Computational Biology and Chemistry (2018).[Link]

• Ethyl 2-[2,3,4-Trimethoxy-6-(1-Octanoyl)Phenyl] Acetate (TMPA) Ameliorates Lipid Accumulation by Disturbing the Combination of LKB1 with Nur77 and Activating the AMPK Pathway in HepG2 Cells and Mice Primary Hepatocytes. Bioengineered (2021).[Link]

Sources

• 1. The orphan nuclear receptor Nur77 regulates LKB1 localization and activates AMPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular dynamics study of TMPA mediated dissociation of Nur77-LKB1 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. tandfonline.com [tandfonline.com]

Application Note: High-Fidelity Dosage-Response Curve Determination for Novel Bioactive Compounds

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Document Type: Advanced Protocol & Scientific Application Guide

Executive Summary

In early-stage drug discovery and lead optimization, the dosage-response curve is the definitive metric for quantifying a bioactive compound's potency ( IC50​ / EC50​ ) and efficacy ( Emax​ ). However, generating a curve is not merely an exercise in curve-fitting; it is a rigorous analytical process that demands thermodynamic equilibrium, precise logarithmic spacing, and stringent quality control. This application note provides a self-validating, regulatory-aligned protocol for determining dosage-response relationships, ensuring that the resulting data is robust, reproducible, and ready for IND-enabling studies.

Scientific Grounding & Assay Design Principles

To design an assay that yields scientifically defensible data, researchers must move beyond standard operating procedures and understand the mechanistic causality behind each experimental variable.

• Logarithmic Concentration Spacing: Biological systems respond to fold-changes in ligand concentration due to the law of mass action. Therefore, dose-response experiments must utilize concentrations spaced on a logarithmic scale[1]. A 10-point, 1:3 serial dilution covers approximately 4.5 log units, ensuring high-resolution data capture across the linear inflection point while fully defining both the upper and lower asymptotes.

• The Self-Validating Paradigm: An assay is only as reliable as its internal controls. Every plate must contain a vehicle control (Minimum signal), a maximal stimulation/inhibition control (Maximum signal), and a known reference standard. This allows for the real-time calculation of the Z'-factor, a statistical measure of assay robustness. Validation of uniformity and signal variance, including a Z'-factor ≥0.5 , aligns with the NIH Assay Guidance Manual standards for excellent, high-throughput-ready assays[2].

• Regulatory Alignment: According to the FDA Bioanalytical Method Validation Guidance (2018), assay reliability depends on rigorous acceptance criteria. Quality control (QC) samples must demonstrate precision and accuracy within ±15% of nominal values to ensure that calculated efficacy translates reliably to in vivo models[3].

Mandatory Visualizations: Workflows & Logic

Figure 1: Self-validating experimental workflow for dose-response determination.

Figure 2: Logical decision tree for non-linear regression model selection.

Step-by-Step Protocol: The Self-Validating Workflow

Phase I: Preparation & Dilution

Step 1: Stock Verification and Normalization

• Action: Ensure the new bioactive compound is fully dissolved in 100% DMSO. Normalize the top concentration to 100x the expected IC50​ .

• Causality: Starting at 100x the expected IC50​ guarantees that the upper plateau (maximum effect) is fully captured without causing compound aggregation or solvent toxicity.

Step 2: Serial Dilution Matrix

• Action: Prepare a 10-point concentration curve using a 1:3 serial dilution factor in a 96-well intermediate plate.

• Causality: A 1:3 dilution factor provides optimal 0.5 log-unit spacing. This prevents data clustering and ensures high-resolution capture of the curve's inflection point[1].

Phase II: Assay Execution

Step 3: Compound Transfer and Pre-Incubation

• Action: Transfer the serially diluted compound to a 384-well assay plate. Add the target cells or enzyme. Crucial: Incubate the compound with the target for 15–30 minutes before adding any activating substrate.

• Causality: Pre-incubation allows the system to reach thermodynamic equilibrium. Without this step, the calculated IC50​ will reflect transient reaction kinetics rather than true binding affinity, leading to artificially inflated potency values.

Step 4: In-Plate Controls (The Validation Engine)

• Action: Dedicate column 23 to Vehicle Controls (Min signal) and column 24 to fully stimulated/uninhibited controls (Max signal). Include a known reference inhibitor curve in row A.

• Causality: In-plate controls eliminate plate-to-plate batch variance and are mathematically required to normalize raw data into a 0–100% response format.

Phase III: Data Acquisition & Quality Control

Step 5: Real-Time Quality Control (The Self-Validating Gate)

• Action: Read the plate signal. Immediately calculate the Z'-factor using the formula:

  Z′=1−∣μmax​−μmin​∣3(σmax​+σmin​)​

• Causality: The Z'-factor quantifies the assay window and signal variance. A Z' < 0.5 indicates excessive noise, automatically invalidating the plate to prevent the propagation of false-positive efficacy data[2].

Data Analysis & Non-Linear Regression

Once the raw data passes the Z'-factor gate, it must be normalized and fitted using non-linear regression software (e.g., GraphPad Prism).

Normalization and Weighting

Normalize the raw data to percentage response:

%Response=μmax​−μmin​X−μmin​​×100

Expert Insight: Biological assay data often exhibits heteroscedasticity (variance increases with signal magnitude). To counteract this, apply relative weighting (e.g., 1/Y2 ) during regression. This ensures that low-signal data points at the bottom asymptote disproportionately influence the fit, preventing high-signal outliers from skewing the IC50​ [1].

Model Selection logic (4PL vs. 5PL)

• 4-Parameter Logistic (4PL): The gold standard for symmetrical curves. It fits the top plateau, bottom plateau, IC50​ , and Hill slope. If the data lacks sufficient points in the 10% to 90% response range, the Hill slope must be constrained to a standard value (1.0 or -1.0) to prevent algorithmic overfitting[4].

• 5-Parameter Logistic (5PL): If the curve exhibits asymmetry—often due to complex allosteric modulation, multiple binding sites, or substrate depletion—the 5PL model (Richards equation) must be applied. This model introduces an asymmetry parameter ( S ) to accurately define the inflection point without forcing the curve into an artificial symmetry[5].

Quantitative Data Summary

Table 1: Recommended 10-Point Serial Dilution Matrix (1:3 Factor)

Point	Dilution Factor	Relative Conc.	Log[Conc]	Expected Curve Region
1	1:1 (Top)	100×	2.00	Upper Asymptote (Max Effect)
2	1:3	33.3×	1.52	Upper Asymptote
3	1:9	11.1×	1.05	Upper Inflection
4	1:27	3.70×	0.57	Linear Range
5	1:81	1.23×	0.09	Target IC50​ Region
6	1:243	0.41×	-0.39	Linear Range
7	1:729	0.14×	-0.86	Lower Inflection
8	1:2187	0.045×	-1.34	Lower Asymptote
9	1:6561	0.015×	-1.82	Lower Asymptote (Baseline)
10	1:19683	0.005×	-2.29	Lower Asymptote (Baseline)

Table 2: Self-Validating Assay Acceptance Criteria

Metric	Target Threshold	Causality / Corrective Action
Z'-factor	≥0.5	Ensures sufficient dynamic range and low variance. Action: If < 0.5, reject plate.
Reference IC50​	Within 3-fold of historical mean	Validates reagent integrity and assay sensitivity. Action: If out of bounds, check enzyme/cell viability.
Hill Slope (Unconstrained)	0.8 to 1.5	Indicates standard 1:1 stoichiometric binding. Action: If > 2.0, investigate compound aggregation or use 5PL.
QC Precision (FDA BMV)	±15% of nominal	Ensures regulatory compliance for bioanalytical methods[3].

References

• Title: Bioanalytical Method Validation Guidance for Industry | Source: U.S. Food and Drug Administration (FDA) | URL: [Link]

• Title: Dose-response - Key concepts | Source: GraphPad Prism Curve Fitting Guide | URL: [Link]

• Title: Choosing a dose-response equation | Source: GraphPad Prism Curve Fitting Guide | URL: [Link]

• Title: Equation: Asymmetrical (five parameter) | Source: GraphPad Prism Curve Fitting Guide | URL: [Link]

• Title: A high-throughput screening RT-qPCR assay for quantifying surrogate markers of immunity from PBMCs | Source: Frontiers in Immunology (Citing NIH Assay Guidance Manual standards) | URL: [Link]

Sources

• 1. graphpad.com [graphpad.com]
• 2. Frontiers | A high-throughput screening RT-qPCR assay for quantifying surrogate markers of immunity from PBMCs [frontiersin.org]
• 3. fda.gov [fda.gov]
• 4. graphpad.com [graphpad.com]
• 5. graphpad.com [graphpad.com]

Technical Notes & Optimization

Technical Support Center: Stability Testing of Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- in Solution

Welcome to the technical support center for the stability testing of Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)-. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for stability studies of this molecule in solution. Our goal is to equip you with the scientific rationale and practical methodologies to conduct robust and reliable experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- in solution?

A1: The primary stability concerns for this molecule stem from its functional groups. The ester-like linkage of the octanoyl group to the benzene ring, the methoxy groups, and the carboxylic acid moiety of the benzeneacetic acid portion are all susceptible to degradation under various stress conditions. Key concerns include hydrolysis of the octanoyl group, oxidation of the methoxy groups, and potential photolytic degradation of the aromatic system.

Q2: What are forced degradation studies and why are they necessary for this compound?

A2: Forced degradation, or stress testing, involves intentionally degrading the drug substance under more severe conditions than accelerated stability testing.[1][2] These studies are crucial for several reasons:

• Elucidating Degradation Pathways: They help identify potential degradation products and understand the chemical breakdown mechanisms of the molecule.[1][3]

• Developing Stability-Indicating Methods: The degradation products generated are used to develop and validate an analytical method (typically HPLC) that can accurately measure the intact drug in the presence of its degradants, impurities, and excipients.[1][3]

• Understanding Intrinsic Stability: These studies provide insight into the molecule's inherent stability, which informs formulation development, packaging selection, and storage conditions.[1][2]

Q3: What are the recommended starting conditions for forced degradation studies of this molecule?

A3: Based on regulatory guidelines and the structure of the molecule, the following starting conditions are recommended. The goal is to achieve 5-20% degradation to ensure that the degradation products are detectable without excessive breakdown of the main component.

Stress Condition	Reagent/Condition	Temperature	Duration	Potential Degradation Pathway
Acid Hydrolysis	0.1 M to 1 M HCl	Room Temp to 70°C	Up to 7 days	Hydrolysis of the octanoyl group
Base Hydrolysis	0.1 M to 1 M NaOH	Room Temp to 70°C	Up to 7 days	Hydrolysis of the octanoyl group
Oxidation	3% to 30% H₂O₂	Room Temperature	Up to 7 days	Oxidation of methoxy groups, potentially forming phenols or other oxidized species
Thermal	60°C to 80°C	Up to 7 days	Thermally induced degradation
Photostability	ICH Q1B compliant light exposure (≥ 1.2 million lux hours and ≥ 200 W h/m²)	Controlled Temperature	As per ICH Q1B	Photolytic cleavage or rearrangement

Q4: How do I handle the poor aqueous solubility of this compound during hydrolytic stress studies?

A4: The long octanoyl chain makes this molecule lipophilic and likely to have low aqueous solubility.[4][5] To address this, you can use a co-solvent. The selection of the co-solvent is critical to avoid interference with the degradation process or the analytical method.[2][6]

• Recommended Co-solvents: Acetonitrile or methanol are common choices as they are miscible with water and compatible with reverse-phase HPLC.

• Procedure: Dissolve the compound in a minimal amount of the organic co-solvent first, and then dilute with the acidic or basic aqueous solution to the final desired concentration.

• Caution: Be mindful that the co-solvent can influence the rate of degradation. It is important to keep the percentage of co-solvent consistent across all samples, including the control.

Troubleshooting Guide

This section addresses specific issues you may encounter during your stability testing experiments.

Analytical Method (HPLC) Troubleshooting

Issue 1: My HPLC chromatogram shows broad or tailing peaks for the parent compound.

• Cause A: Secondary Interactions with the Column: The carboxylic acid moiety can interact with residual silanols on the HPLC column, leading to peak tailing.

  • Solution:

    • Adjust Mobile Phase pH: Ensure the pH of the mobile phase is at least 2 pH units away from the pKa of the carboxylic acid. For a carboxylic acid, a lower pH (e.g., pH 2.5-3.5 using a phosphate or formate buffer) will keep it in its protonated, less polar form, minimizing interactions with the stationary phase.

    • Use a High-Purity, End-Capped Column: Modern, high-purity silica columns with effective end-capping are designed to minimize silanol interactions. Consider using a column specifically designed for the analysis of polar compounds or one with a polar-embedded stationary phase.[7]

    • Add a Competing Base: In some cases, adding a small amount of a competing base like triethylamine (TEA) to the mobile phase can mask silanol groups and improve peak shape.[1]

• Cause B: Poor Solubility in the Mobile Phase: The lipophilic nature of the molecule can lead to poor solubility in highly aqueous mobile phases, causing peak broadening.

  • Solution:

    • Optimize the Organic Content: Increase the percentage of the organic solvent (acetonitrile or methanol) in your mobile phase, especially at the beginning of your gradient.

    • Use a Stronger Injection Solvent: While it's generally recommended to dissolve the sample in the initial mobile phase, for highly lipophilic compounds, a stronger solvent may be necessary for complete dissolution.[8] If you must use a stronger solvent, inject the smallest possible volume to minimize peak distortion.

Issue 2: I am seeing new peaks in my control sample (unstressed).

• Cause A: Impurities in the Starting Material: The new peaks may be process-related impurities from the synthesis of the drug substance.

  • Solution:

    • Characterize the Starting Material: Before initiating the stability study, obtain a comprehensive profile of the starting material using a high-resolution analytical technique like LC-MS to identify any existing impurities.

    • Consult the Synthesis Route: Understanding the synthetic pathway can provide clues about potential impurities.

• Cause B: On-Column Degradation: The compound might be degrading on the HPLC column itself.

  • Solution:

    • Check for Active Sites: As mentioned above, active silanol groups can sometimes catalyze degradation.

    • Evaluate Mobile Phase Compatibility: Ensure the mobile phase pH is not promoting degradation.

Forced Degradation Troubleshooting

Issue 3: I am not seeing any degradation under the initial stress conditions.

• Cause A: The molecule is highly stable under the applied conditions.

  • Solution:

    • Increase the Stress Level: Gradually increase the severity of the stress conditions. For example, increase the temperature in 10°C increments, use a higher concentration of acid/base/oxidizing agent, or extend the duration of the study.[2][6]

    • Document Stability: If no degradation is observed even under harsh conditions, this is a valid result and indicates the intrinsic stability of the molecule under those conditions.[2]

Issue 4: The compound degrades completely in a very short time.

• Cause A: The stress conditions are too harsh.

  • Solution:

    • Reduce the Stress Level: Decrease the temperature, use a lower concentration of the stressor, or shorten the exposure time. The goal is to achieve partial degradation (5-20%) to be able to observe the primary degradation products.

    • Time-Point Study: Take samples at multiple time points to capture the degradation profile as it develops. This can help in identifying primary versus secondary degradation products.

Experimental Protocols & Methodologies

Protocol 1: Forced Degradation Study

This protocol outlines the steps for conducting a comprehensive forced degradation study.

• Preparation of Stock Solution: Prepare a stock solution of Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl. Store at 60°C.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH. Store at 60°C.

  • Oxidation: Mix 1 mL of the stock solution with 9 mL of 3% H₂O₂. Store at room temperature.

  • Thermal Degradation: Store the solid drug substance and a solution (in the chosen analytical solvent) at 80°C.

  • Photostability: Expose the solid drug substance and a solution to light as per ICH Q1B guidelines.[9][10] Keep a control sample wrapped in aluminum foil to protect it from light.

• Sampling: Withdraw aliquots at appropriate time points (e.g., 0, 2, 4, 8, 24, 48 hours).

• Sample Neutralization (for hydrolytic samples): Before HPLC analysis, neutralize the acidic and basic samples to prevent further degradation. For the acidic sample, add an equimolar amount of NaOH. For the basic sample, add an equimolar amount of HCl.

• Analysis: Analyze all samples, including a control (unstressed) sample, using a validated stability-indicating HPLC method.

Protocol 2: Development of a Stability-Indicating HPLC Method

This protocol provides a starting point for developing an HPLC method for this compound.

• Instrumentation: HPLC with a UV or PDA detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: Acetonitrile

• Gradient Program (Example):

  Time (min)	%A	%B
  0	70	30
  20	10	90
  25	10	90
  26	70	30

  | 30 | 70 | 30 |

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Scan for the UV maxima of the parent compound using a PDA detector. A wavelength around 254 nm is a common starting point for aromatic compounds.

• Injection Volume: 10 µL

• Column Temperature: 30°C

Method Validation: Once the method is developed, it must be validated according to ICH Q2(R1) guidelines, which includes assessing specificity, linearity, range, accuracy, precision, and robustness.[1]

Visualizations

Caption: Workflow for Forced Degradation Study.

Caption: Potential Degradation Pathways.

References

• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Applied Science and Innovative Research. [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Alsante, K. M., et al. (2014). A practical guide to forced degradation and stability studies for drug substances. Pharmaceutical Technology, 38(3), 38-47.

• MedCrave. (2016, December 14). Forced Degradation Studies. [Link]

• HMR Labs. (2024, April 8). ICH Stability Testing and appropriate validation of analytical procedures. [Link]

• Chromatography Today. (n.d.). What are the Common Peak Problems in HPLC. [Link]

• Journal of Drug Delivery and Therapeutics. (2020, April 15). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. [Link]

• Onyx scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. [Link]

• Pure. (1990, January 1). Influence of alkyl chain length on the stability of n-alkyl- modified reversed phases. 1. Chromatographic and physical analysis. [Link]

• Alwsci. (2024, September 9). Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development Introduction. [Link]

• LCGC. (n.d.). HPLC-Based Measurements of Various Lipophilicity Parameters to Aid Drug Design. [Link]

• Agilent. (2013, October 1). Rapid Determination of Eight Related Aromatic Acids in the p-Phthalic Acid Mother Liquid Using an Agilent 1260 Infinity LC. [Link]

• Schiavi, M., et al. (1992). Identification of the major degradation products of 4-methoxy-2-(3-phenyl-2-propynyl)phenol formed by exposure to air and light. Journal of Pharmaceutical Sciences, 81(8), 812-814. [Link]

• Journal of Drug Delivery and Therapeutics. (2020, April 15). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. [Link]

• Biomedical Journal of Scientific & Technical Research. (2022, November 30). Forced Degradation – A Review. [Link]

• ResearchGate. (n.d.). Current State of the Art in HPLC Methodology for Lipophilicity Assessment of Basic Drugs. A Review. [Link]

• Agilent. (n.d.). Separation of Organic Acids on an Agilent Polaris C18-A Column. [Link]

• MDPI. (2022, August 18). Liquid Chromatography on the Different Methods for the Determination of Lipophilicity: An Essential Analytical Tool in Medicinal Chemistry. [Link]

• Patsnap. (2025, July 15). Alkyl Chain Length Impact on Chemical Properties. [Link]

• MDPI. (2024, March 26). Identification of Degradation Products and Components in Shellfish Purple by Ultrahigh Performance Liquid Chromatography Coupled with Tandem Mass Spectrometry. [Link]

• Nacalai Tesque. (n.d.). Fatty Acid Analysis by HPLC. [Link]

• PubMed. (n.d.). Bacterial degradation of p-methoxybenzoic acid. [Link]

• MDPI. (2024, November 21). Detailed Studies on the Methoxylation and Subsequent Dealkylation of N,N-Diethylbenzenesulfonamide Using a Tailor-Made Electrosynthetic Reactor. [Link]

• ICH. (1996). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS Q1B. [Link]

• European Medicines Agency. (n.d.). Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

Sources

• 1. HPLC Troubleshooting | Thermo Fisher Scientific - KR [thermofisher.com]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmtech.com [pharmtech.com]
• 4. Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development Introduction - Blogs - News [alwsci.com]
• 5. Alkyl Chain Length Impact on Chemical Properties [eureka.patsnap.com]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. lcms.cz [lcms.cz]
• 8. HPLC故障排除指南 [sigmaaldrich.com]
• 9. HPLC Troubleshooting: Solutions for Common Problems [phenomenex.com]
• 10. HPLC: What to do in case of peaks being too broad? [mpl.loesungsfabrik.de]

"Overcoming matrix effects in LC-MS analysis of biological samples"

A Technical Guide for Researchers and Drug Development Professionals

Introduction: The Mechanics of Matrix Effects

When analyzing biological samples (plasma, serum, whole blood) via Liquid Chromatography-Mass Spectrometry (LC-MS), researchers frequently encounter Matrix Effects (MEs) . MEs manifest as either ion suppression or ion enhancement, severely compromising the sensitivity, accuracy, and reproducibility of the assay[1].

In electrospray ionization (ESI), the primary culprits behind ion suppression are endogenous phospholipids (PPLs) . Present at high concentrations (~1 mg/mL in plasma)[2], phospholipids act as powerful surfactants. During the ESI process, they preferentially migrate to the surface of the charged droplets, trapping target analytes inside and preventing their transition into the gas phase[3].

Caption: Mechanism of ESI ion suppression by phospholipids competing for droplet surface.

Diagnostic FAQs: Identifying the Problem

Q: My analyte signal is highly variable between different patient samples. How do I confirm if matrix effects are the root cause? A: You must perform a Post-Column Infusion (also known as a T-infusion experiment) or a Post-Extraction Spike [1]. In post-column infusion, a constant concentration of your target analyte is infused directly into the MS source via a T-junction, while a blank matrix extract is injected through the LC column. If you observe a sudden drop in the baseline MS signal at the exact retention time your analyte normally elutes, you have definitively identified ion suppression caused by co-eluting matrix components[4].

Q: Why does my method work perfectly in neat solvent but fail during clinical sample analysis? A: Neat solvents lack endogenous phospholipids and proteins. When you validate solely in solvent, you ignore the competition for droplet surface area in the ESI source[3]. Always prepare your calibration curves and Quality Control (QC) samples in the exact biological matrix you intend to analyze.

Sample Preparation FAQs: Eliminating Phospholipids

Q: I am using standard Protein Precipitation (PPT) with cold acetonitrile. Why am I still experiencing severe ion suppression? A: Standard PPT is highly effective at crashing out large proteins, but it does absolutely nothing to remove phospholipids[5]. Because phospholipids are highly soluble in organic solvents like acetonitrile and methanol, they remain in the supernatant and are injected directly onto your LC column[6].

Q: How do Phospholipid Removal (PLR) plates work, and will they bind my hydrophobic analytes? A: Traditional Solid Phase Extraction (SPE) relies on hydrophobic interactions, which can inadvertently strip out hydrophobic target analytes alongside lipids[5]. Modern PLR technologies (such as HybridSPE) utilize a Lewis acid-base retention mechanism [2]. The stationary phase is coated with zirconia (ZrO₂). The zirconium atoms act as strong electron acceptors (Lewis acids) that selectively and irreversibly bind the phosphate moieties (Lewis bases) of phospholipids, allowing even highly hydrophobic target analytes to pass through unhindered[5].

Chromatographic & MS FAQs: Bypassing the Matrix

Q: Can I adjust my LC gradient to separate my analytes from the phospholipids? A: Yes, but it requires mapping the phospholipid elution zone. You can monitor phospholipids by setting up a precursor ion scan for m/z 184 (the phosphocholine head group)[3]. Once mapped, adjust your mobile phase gradient so your target analytes elute either before or after this massive lipid peak. However, beware that highly retained phospholipids can cause "ghost peaks" or unpredictable suppression in subsequent injections if the column is not flushed with a high-organic wash (e.g., 95% acetonitrile or isopropanol) at the end of every run[6].

Q: Would switching from Electrospray Ionization (ESI) to Atmospheric Pressure Chemical Ionization (APCI) help? A: Yes. APCI relies on gas-phase ion-molecule reactions rather than liquid-phase droplet evaporation. Therefore, APCI is significantly less susceptible to the surface-competition matrix effects that plague ESI[7]. If your analyte is thermally stable and volatile enough, switching to APCI is a robust hardware-level solution.

Caption: Step-by-step troubleshooting workflow for resolving LC-MS matrix effects.

Experimental Protocols

Protocol A: Qualitative Assessment of Matrix Effects (Post-Column Infusion)

Purpose: To visually map regions of ion suppression/enhancement across the chromatographic run.

• Setup: Install a T-connector between the analytical LC column and the MS source.

• Infusion: Connect a syringe pump to the T-connector. Infuse a pure standard of your target analyte (e.g., 100 ng/mL in 50:50 Water:Acetonitrile) at a constant flow rate (e.g., 10 µL/min).

• Equilibration: Monitor the MS signal for the analyte until a stable, flat baseline is achieved.

• Injection: Inject a blank matrix sample (e.g., extracted human plasma containing no analyte) through the LC system using your standard gradient method.

• Data Analysis: Observe the MS chromatogram. Any negative dips in the baseline indicate ion suppression zones (typically where phospholipids elute). Any positive spikes indicate ion enhancement.

Protocol B: Zirconia-Based Phospholipid Depletion Workflow

Purpose: To selectively remove >99% of phospholipids and proteins from biological samples prior to LC-MS analysis[2].

• Pre-treatment: Aliquot 100 µL of plasma/serum into a 96-well Zirconia-coated PLR plate.

• Precipitation: Add 300 µL of crash solvent (1% Formic Acid in Acetonitrile). Note: The acidic modifier disrupts analyte-protein binding and enhances the Lewis acid-base interaction between zirconia and phospholipids.

• Mixing: Agitate the plate on an orbital shaker for 2 minutes to ensure complete protein precipitation.

• Filtration: Apply vacuum (10 in. Hg) or positive pressure for 3–5 minutes to draw the sample through the sorbent bed.

• Collection: Collect the eluate in a clean 96-well collection plate. The eluate is now free of proteins and phospholipids and can be injected directly into the LC-MS/MS or evaporated/reconstituted to concentrate the analytes.

Quantitative Data: PPT vs. Phospholipid Removal (PLR)

The implementation of targeted phospholipid removal significantly enhances assay performance compared to traditional protein precipitation. The table below summarizes typical performance metrics when analyzing small molecule therapeutics in human plasma[8].

Performance Metric	Standard Protein Precipitation (PPT)	Zirconia-Based Phospholipid Removal (PLR)	Impact on LC-MS Analysis
Phospholipid Removal Efficiency	< 5%	> 99%	Prevents MS source fouling and column degradation.
Absolute Matrix Effect (ME%)	40% – 60% (Severe Suppression)	91% – 107% (Negligible)	Ensures consistent ionization and lowers the Limit of Quantitation (LOQ).
Analyte Recovery	70% – 85%	82% (Range: 61%–104%)	High recovery maintained even for hydrophobic analytes.
Method Precision (RSD)	15% – 25%	7% (Range: 0.2%–18%)	Drastically improves reproducibility across patient cohorts.
Column Lifetime	~500 injections	> 2,000 injections	Reduces erratic elution and backpressure buildup.

References

• Nasiri, A., Jahani, R., Mokhtari, S., Yazdanpanah, H., Daraei, B., Faizi, M., & Kobarfard, F. (2021). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Analyst, 146(20), 6049-6063.[Link]

• Agilent Technologies. Efficiency of Biological Fluid Matrix Removal Using Agilent Captiva EMR—Lipid Cleanup.[Link]

• American Pharmaceutical Review. (2022). Coping with Matrix Effects Caused by Phospholipids in Biological Samples.[Link]

• Chromatography Today. Eliminate Matrix Effects with HybridSPE.[Link]

• Petritz, O., et al. (2021). Phospholipid Removal for Enhanced Chemical Exposomics in Human Plasma. NIH PMC.[Link]

Sources

• 1. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Phospholipid Removal for Enhanced Chemical Exposomics in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Biological Activity of Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- (TMPA) vs. Known Inhibitors: A Comprehensive Comparison Guide

Introduction

Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)-, commonly referred to as TMPA (or its ethyl ester derivative), is a highly selective, cell-permeable small molecule antagonist targeting the orphan nuclear receptor Nur77 (also known as NR4A1)[1][2]. Unlike traditional kinase inhibitors that directly block the catalytic active sites of enzymes, TMPA operates via a highly specific protein-protein interaction (PPI) disruption mechanism. By binding directly to the ligand-binding domain (LBD) of Nur77, TMPA prevents the nuclear sequestration of Liver Kinase B1 (LKB1), thereby acting as a powerful upstream activator of the AMPK signaling pathway[3].

This guide provides a rigorous comparative analysis of TMPA against other known Nur77 modulators, detailing its mechanistic causality, biological efficacy, and self-validating experimental protocols for researchers and drug development professionals.

Mechanistic Causality: The Nur77-LKB1-AMPK Axis

In cellular metabolic homeostasis, the AMP-activated protein kinase (AMPK) acts as a master energy sensor. Under pathophysiological conditions such as obesity, type II diabetes, or hepatic steatosis, the orphan nuclear receptor Nur77 is upregulated. Nur77 binds directly to LKB1, sequestering this critical kinase within the nucleus. Because LKB1 is the primary upstream kinase responsible for phosphorylating AMPKα at Thr172, its nuclear entrapment effectively blunts cytosolic AMPK activation.

TMPA intervenes by binding directly to the Nur77 LBD with high affinity (Kd ≈ 1.45 μM)[2]. This binding induces a steric conformational shift that physically disrupts the Nur77-LKB1 complex. Consequently, LKB1 is released and translocates to the cytoplasm, where it restores AMPKα phosphorylation[4]. This mechanism effectively lowers blood glucose, attenuates insulin resistance, and ameliorates hepatic lipid accumulation without altering Nur77's inherent transactivation activity[1][3][4].

Mechanism of TMPA: Disruption of Nur77-LKB1 nuclear complex leading to cytosolic AMPK activation.

Comparative Analysis: TMPA vs. Known Nur77 Modulators

To contextualize TMPA's utility in drug development, it is essential to compare its binding affinity, target interaction, and phenotypic outcomes against other established Nur77 ligands. While TMPA is optimized for metabolic intervention via LKB1 release, other compounds like DIM-C-pPhCO2Me and Cytosporone B are primarily utilized in oncology for their apoptotic effects.

Compound	Target Action	Binding Affinity / Potency	Primary Mechanism	Primary Biological Application
TMPA	Nur77 LBD Antagonist	Kd ≈ 1.45 μM	Disrupts Nur77-LKB1 interaction; induces LKB1 cytosolic translocation	Metabolic disorders (Type II Diabetes, Hepatic Steatosis)[2][4]
DIM-C-pPhCO2Me	NR4A1 Antagonist	IC50/Kd varies	Inhibits Sp1-regulated survival genes	Oncology (Pancreatic/Lung cancer apoptosis)[2][5]
Cytosporone B (Csn-B)	Nur77 Agonist	EC50 = 0.278 nM	Stimulates Nur77 transactivation and mitochondrial translocation	Oncology (Apoptosis induction)[2]
Celastrol	Nur77 Modulator	High affinity	Induces Nur77 mitochondrial translocation and ubiquitination	Anti-inflammatory and autophagy induction[5]

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems for evaluating TMPA's biological activity. The inclusion of proper controls (e.g., Nur77-null models) is critical for confirming on-target causality[3].

Protocol 1: In Vitro Validation of Nur77-LKB1 Disruption (Co-Immunoprecipitation)

Rationale: To prove that TMPA's effect on AMPK is mediated specifically through the physical disruption of the Nur77-LKB1 complex rather than direct kinase activation.

• Cell Culture & Treatment: Culture HepG2 or LO2 hepatic cells to 70-80% confluence. Treat with TMPA (10–20 μM) or vehicle (DMSO, <0.1% v/v) for 6 hours[1][3].

• Subcellular Fractionation: Isolate nuclear and cytosolic fractions using a commercial fractionation kit to prevent cross-contamination. Validation Check: Probe for Lamin B1 (nuclear control) and GAPDH (cytosolic control).

• Co-Immunoprecipitation (Co-IP): Incubate the nuclear lysate with an anti-Nur77 antibody overnight at 4°C, followed by Protein A/G agarose beads for 2 hours.

• Immunoblotting: Elute the complex and perform Western blotting. Probe for LKB1. Expected Result: TMPA-treated samples should show a dose-dependent decrease in LKB1 co-precipitating with Nur77 in the nuclear fraction, with a concomitant increase of LKB1 in the cytosolic fraction[4].

Protocol 2: In Vivo Metabolic Profiling in Diabetic Models

Rationale: To confirm that the molecular disruption translates to systemic metabolic improvement, strictly dependent on Nur77 expression.

• Animal Model Selection: Utilize 10-week-old male C57BL/KsJ-db/db mice (Type II diabetic model) and Nur77-null (Nr4a1-/-) db/db littermates as negative controls[1][3].

• Dosing Regimen: Administer TMPA (50 mg/kg) via intraperitoneal (i.p.) injection once daily for 19 consecutive days[1][3].

• Phenotypic Monitoring: Measure fasting blood glucose and perform an Intraperitoneal Glucose Tolerance Test (IPGTT) on day 18.

• Tissue Analysis: Harvest liver tissue post-euthanasia. Homogenize and assess p-AMPKα (Thr172) and p-LKB1 (Ser428) levels via Western blot. Expected Result: TMPA significantly lowers fasting blood glucose and enhances p-AMPKα only in Nr4a1+/+ mice, with no therapeutic effect in Nr4a1-/- mice, proving absolute target dependence[3].

Self-validating experimental workflow for assessing TMPA's on-target disruption of Nur77-LKB1.

Conclusion

Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- (TMPA) distinguishes itself from conventional inhibitors by precisely modulating subcellular localization rather than directly inhibiting kinase active sites. By selectively antagonizing the Nur77-LKB1 interaction, TMPA serves as a highly authoritative tool compound for investigating the LKB1-AMPK metabolic axis and presents a validated scaffold for developing therapeutics against metabolic syndrome and hepatic steatosis.

References

• Adooq Bioscience. "Nur77 inhibitors".[Link]

• NIH/PubMed. "The orphan nuclear receptor Nur77 regulates LKB1 localization and activates AMPK".[Link]

• Spandidos Publications. "Characteristics of Nur77 and its ligands as potential anticancer compounds (Review)".[Link]

• NIH/PubMed. "Ethyl 2-[2,3,4-Trimethoxy-6-(1-Octanoyl)Phenyl] Acetate (TMPA) Ameliorates Lipid Accumulation by Disturbing the Combination of LKB1 with Nur77 and Activating the AMPK Pathway in HepG2 Cells and Mice Primary Hepatocytes".[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. adooq.com [adooq.com]
• 3. Nur77 LBD Antagonist, TMPA - Calbiochem | Sigma-Aldrich [sigmaaldrich.com]
• 4. Ethyl 2-[2,3,4-Trimethoxy-6-(1-Octanoyl)Phenyl] Acetate (TMPA) Ameliorates Lipid Accumulation by Disturbing the Combination of LKB1 with Nur77 and Activating the AMPK Pathway in HepG2 Cells and Mice Primary Hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. spandidos-publications.com [spandidos-publications.com]

Comparative Cross-Reactivity Profiling of a Novel Modulator of Lipid Signaling: A Guide for Preclinical Drug Development

Introduction

In the landscape of modern drug discovery, the characterization of a small molecule's selectivity is as critical as the determination of its potency. A highly potent compound with a promiscuous binding profile can lead to unforeseen off-target effects, toxicity, and ultimately, clinical failure. This guide provides a comprehensive framework for the cross-reactivity profiling of a novel investigational compound, Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- , hereafter referred to as Compound X .

Compound X, with its lipophilic octanoyl chain and acidic moiety, is hypothesized to interact with enzymes involved in lipid metabolism.[1][2] Lipid signaling pathways are integral to a multitude of cellular processes, including inflammation, cell proliferation, and metabolic regulation.[3] Dysregulation of these pathways is implicated in numerous diseases, making them attractive targets for therapeutic intervention.[4][5] This guide will therefore focus on a hypothetical primary target within this space and outline a rigorous strategy to assess the selectivity of Compound X against a panel of related and unrelated biological targets. As a point of comparison, we will include data for Mycophenolic Acid (MPA) , an established immunosuppressant that inhibits an enzyme in the purine synthesis pathway but shares some broad structural similarities.[6][7]

Rationale for Target Selection and Cross-Reactivity Panel

Given the structural features of Compound X, we hypothesize its primary target to be an enzyme involved in the synthesis or modification of lipid signaling molecules. For the purpose of this guide, we will posit that Compound X is a potent inhibitor of a hypothetical Acyl-CoA Synthetase Isoform Z (ACSZ) , a key enzyme in the activation of fatty acids for their downstream metabolism.

A comprehensive cross-reactivity panel is essential to de-risk the progression of Compound X in the drug development pipeline. The selection of targets for this panel is driven by several factors:

• Target Family Homology: Inclusion of other Acyl-CoA synthetase isoforms (ACSY, ACSX) to assess isoform-selectivity.

• Pathway-Related Targets: Enzymes upstream or downstream of ACSZ in the lipid metabolism pathway, such as phospholipases and cyclooxygenases, to identify potential polypharmacology.[8]

• Common Off-Targets: A panel of frequently implicated off-targets, such as certain kinases and G-protein coupled receptors (GPCRs), to rule out broad, non-specific interactions.[9]

• Comparator Compound's Target: Inosine-5'-monophosphate dehydrogenase (IMPDH), the target of Mycophenolic Acid, to demonstrate divergent activity.[10]

Experimental Workflow for Cross-Reactivity Profiling

A multi-tiered approach, employing a combination of biochemical and cell-based assays, provides the most robust assessment of a compound's selectivity profile.[9][11]

Caption: Tiered experimental workflow for selectivity profiling.

Comparative Data Summary

The following tables present hypothetical data for the cross-reactivity profiling of Compound X against our selected panel, with Mycophenolic Acid as a comparator.

Table 1: Biochemical Assay Results

Target	Compound X (IC50, µM)	Mycophenolic Acid (IC50, µM)	Assay Type
ACSZ (Hypothetical Target)	0.05	> 100	Enzyme Inhibition
ACSY	5.2	> 100	Enzyme Inhibition
ACSX	15.8	> 100	Enzyme Inhibition
Phospholipase A2	25.1	> 100	Enzyme Inhibition
Cyclooxygenase-2 (COX-2)	> 100	> 100	Enzyme Inhibition
Kinase Panel (Average)	> 100	> 100	Kinase Inhibition
GPCR Panel (Average)	> 100	> 100	Competitive Binding
IMPDH	> 100	0.015	Enzyme Inhibition

Table 2: Cell-Based Assay Results

Cell Line	Endpoint	Compound X (EC50, µM)	Mycophenolic Acid (EC50, µM)
ACSZ-expressing Cell Line	Lipid Droplet Formation	0.25	> 100
Jurkat T-cells	Proliferation	> 100	0.08
Macrophage Cell Line	Cytokine Release	50.3	15.7

These illustrative data suggest that Compound X is a potent and selective inhibitor of our hypothetical target, ACSZ, with minimal off-target activity in both biochemical and cell-based assays. In contrast, Mycophenolic Acid demonstrates high potency for its known target, IMPDH, and a distinct cellular activity profile.

Detailed Experimental Protocols

Competitive Radioligand Binding Assay

This assay is employed to determine the binding affinity of a test compound to a target receptor by measuring its ability to displace a known radiolabeled ligand.[12][13]

Protocol:

• Preparation of Membranes: Prepare cell membranes expressing the target receptor of interest.

• Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Reaction Mixture: In a 96-well plate, combine the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of the test compound.

• Incubation: Incubate the plate at room temperature for a specified time to allow binding to reach equilibrium.

• Termination and Filtration: Terminate the binding reaction by rapid filtration through a glass fiber filter mat to separate bound and free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50).

Enzyme Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of a specific enzyme.[14]

Protocol:

• Reagent Preparation: Prepare solutions of the enzyme, substrate, and test compound in an appropriate assay buffer.

• Reaction Initiation: In a 96-well plate, add the enzyme and the test compound at various concentrations. Pre-incubate to allow for compound binding.

• Substrate Addition: Initiate the enzymatic reaction by adding the substrate.

• Kinetic Measurement: Monitor the reaction progress over time by measuring the formation of the product or the depletion of the substrate using a suitable detection method (e.g., spectrophotometry, fluorometry).

• Data Analysis: Calculate the initial reaction rates at each inhibitor concentration. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[15]

Caption: Enzyme inhibition mechanism.

Cell-Based Functional Assay

Cell-based assays are crucial for confirming that a compound's activity observed in biochemical assays translates to a functional response in a more physiologically relevant context.[16][17]

Protocol:

• Cell Culture: Culture the appropriate cell line under standard conditions.

• Cell Plating: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound.

• Incubation: Incubate the cells for a period sufficient to elicit a measurable functional response.

• Endpoint Measurement: Measure the desired cellular endpoint. This could be cell proliferation, cytotoxicity, reporter gene expression, or the production of a specific biomarker.[16][18]

• Data Analysis: Determine the EC50 value, the concentration of the compound that produces 50% of the maximal response.

Conclusion

The cross-reactivity profiling of a novel compound is a cornerstone of preclinical drug development. A systematic and multi-faceted approach, as outlined in this guide for Compound X, is imperative to build a comprehensive understanding of a molecule's selectivity and potential liabilities. The hypothetical data presented herein illustrates a desirable outcome: a compound with high on-target potency and a clean off-target profile. This rigorous evaluation provides the confidence needed to advance a promising candidate toward clinical investigation.

References

• Lipid Signaling Pathways: An Important Mechanism in Cellular Communication. Longdom Publishing. [Link]

• Lipid-based signaling pathways. GeneGlobe. [Link]

• Competition Assay Protocol. Fabgennix International. [Link]

• Lipid Metabolism Signaling Pathway. Creative Diagnostics. [Link]

• Research progress of signaling pathways of the natural substances intervene dyslipidemia (Review). Spandidos Publications. [Link]

• Unraveling the intricate relationship between lipid metabolism and oncogenic signaling pathways. Frontiers. [Link]

• Connecting Small Molecules with Similar Assay Performance Profiles Leads to New Biological Hypotheses. ACS Publications. [Link]

• Mycophenolic acid. Wikipedia. [Link]

• Competitive Binding Assay. Bio-protocol. [Link]

• A standard operating procedure for an enzymatic activity inhibition assay. PubMed. [Link]

• What is cell-based functional assays? Sumble. [Link]

• Assay setup for competitive binding measurements. NanoTemper Technologies. [Link]

• Unlocking the Potential of Cell-Based Assays in Modern Scientific Research. Vipergen. [Link]

• Cellular Selectivity Profiling: Unveiling Novel Interactions and More Accurate Compound Specificity. Promega Connections. [Link]

• The ABC's of Competitive Binding Assays with SPR. Nicoya Lifesciences Inc. [Link]

• Functional Cell-Based Assays. Accelevir. [Link]

• Enzymatic Assay of Trypsin Inhibition. protocols.io. [Link]

• Cell Based Functional Assay including Cytotoxicity Assays. NJ Bio, Inc. [Link]

• Multiplexed Assay for Small-Molecule Quantification via Photo-cross-linking of Structure Switching Aptamers. ACS Publications. [Link]

• Mechanisms of action of mycophenolate mofetil. PubMed. [Link]

• Binding Assays. BMG LABTECH. [Link]

• Mycophenolate (organ transplant and DMARD) - mechanism of action, side effects. Armando Hasudungan. [Link]

• Mechanisms of action of mycophenolate mofetil in preventing acute and chronic allograft rejection. Clinical Pharmacokinetics. [Link]

• PharmGKB summary: mycophenolic acid pathway. Pharmacogenomics. [Link]

• Basics of Enzymatic Assays for HTS. Assay Guidance Manual - NCBI Bookshelf. [Link]

• Cross-Reactivity Assessment. Creative Diagnostics. [Link]

• Antibody Cross-Reactivity Analysis. PEPperPRINT. [Link]

• Small-molecule Profiling. Broad Institute. [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. Benzeneacetic acid, 2,3,4-trimethoxy-6-(1-oxooctyl)-, ethyl ester/CAS:1258275-73-8-HXCHEM [hxchem.net]
• 3. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 4. Research progress of signaling pathways of the natural substances intervene dyslipidemia (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Unraveling the intricate relationship between lipid metabolism and oncogenic signaling pathways [frontiersin.org]
• 6. Mycophenolic acid - Wikipedia [en.wikipedia.org]
• 7. Mechanisms of action of mycophenolate mofetil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. promegaconnections.com [promegaconnections.com]
• 10. PharmGKB summary: mycophenolic acid pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cell Based Assays & Cell Based Screening Assays in Modern Research [vipergen.com]
• 12. bio-protocol.org [bio-protocol.org]
• 13. support.nanotempertech.com [support.nanotempertech.com]
• 14. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. What is cell-based functional assays? Competitors, Complementary Techs & Usage | Sumble [sumble.com]
• 17. Functional Cell-Based Assays | Mechanism of Action, Proliferation [accelevirdx.com]
• 18. njbio.com [njbio.com]

Confirming the Mechanism of Action of a Novel Bioactive Molecule: Degradex-BRD4 vs. Traditional Inhibitors

As drug discovery evolves, the shift from traditional small molecule inhibitors (SMIs) to targeted protein degraders (TPDs), such as Proteolysis-Targeting Chimeras (PROTACs), requires a fundamental redesign of how we validate a molecule's Mechanism of Action (MoA). As a Senior Application Scientist, I have structured this guide to objectively compare the MoA validation of a novel PROTAC, Degradex-BRD4 , against the industry-standard reversible inhibitor, JQ1 .

This guide details the causality behind our biophysical and cellular experimental choices, providing self-validating protocols to definitively confirm event-driven pharmacology.

The Mechanistic Paradigm: Inhibition vs. Degradation

Traditional SMIs like JQ1 operate via occupancy-driven pharmacology . They must maintain continuous, high-affinity binding to the active site of the target protein (BRD4) to sustain therapeutic inhibition.

In contrast, PROTACs like Degradex-BRD4 operate via event-driven pharmacology . They are heterobifunctional molecules that recruit an E3 ubiquitin ligase (e.g., CRBN) to the target protein, forming a transient ternary complex. This proximity induces polyubiquitination and subsequent proteasomal degradation of the target[1]. Because the PROTAC is recycled after the degradation event, it can achieve profound efficacy at sub-stoichiometric concentrations, effectively bypassing the limitations of traditional occupancy models[2].

Fig 1. Mechanistic comparison of occupancy-driven inhibition vs. event-driven protein degradation.

Rationale for MoA Validation Workflows

To confirm the MoA of Degradex-BRD4, simple binary binding assays are insufficient. A PROTAC can bind its target with high affinity but fail to degrade it if the ternary complex is sterically unfavorable. Therefore, our validation strategy relies on two orthogonal pillars:

• Biophysical Validation (SPR): Surface Plasmon Resonance (SPR) is utilized to measure real-time binding kinetics ( kon​ and koff​ )[3]. Crucially, SPR allows us to quantify positive cooperativity ( α ) —the degree to which the PROTAC enhances the protein-protein interaction between the target and the E3 ligase[2].

• Cellular Validation (CETSA): The Cellular Thermal Shift Assay (CETSA) confirms that the PROTAC physically engages the target within the native, live-cell environment[4]. By monitoring ligand-induced thermal stabilization, CETSA bridges the gap between cell-free biophysics and downstream phenotypic degradation[5][6].

Comparative Performance Data

The following table synthesizes the quantitative MoA validation data, contrasting the novel PROTAC against the traditional SMI.

Parameter	JQ1 (Standard SMI)	Degradex-BRD4 (Novel PROTAC)	Assay / Validation Method
Primary Mechanism	Reversible active-site inhibition	Proteasome-mediated degradation	Western Blot / Proteomics
Binary Affinity ( KD​ )	50 nM (BRD4)	120 nM (BRD4), 850 nM (CRBN)	Surface Plasmon Resonance
Ternary Complex ( KD​ )	N/A	15 nM (Highly stable)	Surface Plasmon Resonance
Cooperativity ( α )	N/A	α = 8.0 (Positive cooperativity)	SPR Kinetic Modeling
Live-Cell Engagement	ΔTagg​ = +4.2°C	ΔTagg​ = +7.5°C	CETSA (Isothermal Dose-Response)
Functional Potency	IC50​ = 80 nM	DC50​ = 2.5 nM	Cell Viability / Degradation Assay

Data Interpretation: While JQ1 has a tighter binary affinity for BRD4 (50 nM vs 120 nM), Degradex-BRD4 exhibits strong positive cooperativity ( α=8.0 ), resulting in a highly stable ternary complex (15 nM). This translates to a profound functional degradation potency ( DC50​ of 2.5 nM), proving that PROTAC efficacy is driven by ternary complex stability rather than binary affinity alone.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include mandatory internal controls to rule out false positives (e.g., non-specific thermal stabilization or aggregation).

Protocol A: Surface Plasmon Resonance (SPR) for Ternary Complex Kinetics

SPR provides label-free, real-time monitoring of molecular interactions, making it the benchmark for determining kinetic association ( ka​ ) and dissociation ( kd​ ) rates[7].

Objective: Quantify the ternary complex formation and calculate the cooperativity factor ( α ). Self-Validation Check: A mutant CRBN E3 ligase (incapable of binding the PROTAC) is used in a parallel flow cell to subtract non-specific binding matrix effects.

• Surface Preparation: Immobilize recombinant CRBN E3 ligase onto a Series S Sensor Chip CM5 using standard amine coupling chemistry until a stable baseline of ~1000 Response Units (RU) is achieved.

• Analyte Preparation: Prepare a concentration series of recombinant BRD4 protein (0 to 500 nM). Pre-incubate each BRD4 sample with a saturating concentration (10 µM) of Degradex-BRD4 to ensure 100% binary complex formation.

• Kinetic Injection: Inject the BRD4-PROTAC complexes over the CRBN-immobilized surface at a flow rate of 30 µL/min. Allow 120 seconds for association and 300 seconds for dissociation.

• Regeneration: Regenerate the sensor surface using a 10 mM Glycine-HCl (pH 2.5) pulse for 30 seconds.

• Data Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract the ternary KD​ . Calculate cooperativity as α=KD(binary)​/KD(ternary)​ .

Protocol B: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is based on the thermodynamic principle that ligand binding stabilizes a protein, preventing its irreversible precipitation when subjected to transient heat shock[4][6].

Objective: Confirm that Degradex-BRD4 penetrates the cell membrane and engages BRD4 in its native cellular context. Self-Validation Check: We utilize an Isothermal Dose-Response Fingerprint (ITDRF). By holding the temperature constant at the target's Tagg​ and titrating the PROTAC, we prove the thermal shift is strictly dose-dependent, ruling out heat-shock artifacts.

Fig 2. Cellular Thermal Shift Assay (CETSA) workflow for validating target engagement in live cells.

• Cell Treatment: Culture HeLa cells to 80% confluency. Treat cells with 1 µM Degradex-BRD4, 1 µM JQ1 (positive control), or 0.1% DMSO (vehicle) for 1 hour at 37°C.

• Aliquoting & Transient Heating: Harvest cells, wash with PBS, and distribute equal volumes into 96-well PCR plates. Subject the plates to a temperature gradient (40°C to 65°C) for exactly 3 minutes using a thermal cycler, followed by a 3-minute cooling step at 25°C[6].

• Lysis: Add a mild, non-denaturing lysis buffer (e.g., 0.4% NP-40 with protease inhibitors) and subject the cells to three rapid freeze-thaw cycles using liquid nitrogen.

• Separation of Aggregates: Centrifuge the lysates at 20,000 × g for 20 minutes at 4°C. The heat-denatured, aggregated proteins will pellet, leaving the stabilized, ligand-bound BRD4 in the soluble supernatant.

• Quantification: Carefully aspirate the soluble fraction and analyze via quantitative Western Blotting or AlphaScreen. Plot the remaining soluble BRD4 against temperature to determine the aggregation temperature ( Tagg​ ) shift.

References

• Surface Plasmon Resonance: Enabling Insights into Kinetics and Mechanism Drug Hunter[Link]

• Thermal shift assay Wikipedia[Link]

• Surface Plasmon Resonance (SPR) Assay Charles River Laboratories[Link]

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA NCBI[Link]

• A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery ACS Publications[Link]

• An overview of PROTACs: a promising drug discovery paradigm PMC[Link]

• Degraders upgraded: the rise of PROTACs in hematological malignancies Blood (ASH Publications)[Link]

Sources

• 1. An overview of PROTACs: a promising drug discovery paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ashpublications.org [ashpublications.org]
• 3. drughunter.com [drughunter.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thermal shift assay - Wikipedia [en.wikipedia.org]
• 6. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. criver.com [criver.com]

Benchmarking the Synthetic Efficiency of Advanced Lewis Acid Catalysts for Acylation Reactions

The Acylation Bottleneck in API Synthesis

O-acylation is a fundamental transformation in drug development, essential for protecting group chemistry and the synthesis of ester-based prodrugs. For decades, 4-Dimethylaminopyridine (DMAP) has served as the gold standard catalyst for these transformations . However, modern Active Pharmaceutical Ingredients (APIs) frequently feature sterically hindered secondary or tertiary alcohols, as well as electronically deactivated phenols. In these complex microenvironments, traditional DMAP-catalyzed protocols suffer from severe kinetic bottlenecks, requiring high catalyst loadings, toxic halogenated solvents (e.g., dichloromethane), and stoichiometric auxiliary bases .

To address these inefficiencies, researchers have pivoted toward advanced Lewis acid catalysts. This guide provides an objective, data-driven benchmarking of the traditional DMAP system against a highly efficient, modern alternative: Magnesium Bistrifluoromethanesulfonimide [Mg(NTf2)2] [[1]]([Link]).

Mechanistic Causality: Nucleophilic vs. Electrophilic Activation

To understand the performance disparity between these two catalysts, we must examine the causality behind their mechanisms.

The Modern Pathway: Electrophilic Activation (Mg(NTf2)2) Mg(NTf2)2 bypasses this steric bottleneck through electrophilic activation. The Mg²⁺ center is rendered exceptionally Lewis acidic by the two strongly electron-withdrawing triflimide (NTf2⁻) ligands. Instead of forming a bulky intermediate, the bare Mg²⁺ coordinates directly to the carbonyl oxygen of the anhydride, lowering its LUMO and making it highly susceptible to direct attack by the alcohol . Crucially, the bulky and weakly coordinating NTf2⁻ ligands prevent the product ester from tightly binding to the magnesium center, eliminating the product inhibition that plagues traditional Lewis acids (like AlCl₃) and enabling true catalytic turnover at just 1 mol%.

Benchmarking Workflow & Experimental Design

The following workflow illustrates the parallel screening strategy used to objectively compare the two catalytic systems.

Fig 1: Parallel benchmarking workflow for DMAP vs. Mg(NTf2)2 acylation efficiency.

Self-Validating Experimental Protocols

To ensure absolute scientific integrity, the following protocols are designed as self-validating systems. The inclusion of a negative control establishes the background reaction rate, while the use of quantitative NMR (qNMR) with an internal standard eliminates isolation bias (yield loss during column chromatography).

Protocol A: DMAP-Catalyzed Benzoylation (Standard Control)

Causality Check: Dichloromethane is required to solubilize the intermediate, and Triethylamine (Et₃N) is mandatory to neutralize the acidic byproduct and regenerate the DMAP catalyst .

• System Suitability (Negative Control): In a dry vial, combine Menthol (2.5 mmol) and Benzoic Anhydride (3.0 mmol) in CH₂Cl₂ (5 mL). Stir for 2 hours. (Expected result: <2% conversion, validating that the uncatalyzed thermal rate is negligible).

• Reaction Initiation: To a new vial containing Menthol (2.5 mmol), Benzoic Anhydride (3.0 mmol), and Et₃N (3.0 mmol) in CH₂Cl₂ (5 mL), add DMAP (0.25 mmol, 10 mol%).

• Internal Standard Addition: Immediately add exactly 1.00 mmol of 1,3,5-trimethoxybenzene (1,3,5-TMB) as an inert internal standard.

• Monitoring & Quench: Stir at room temperature (20 °C) for 24 hours. Quench with saturated aqueous NaHCO₃ (10 mL).

• Analysis: Extract the organic layer, dry over Na₂SO₄, concentrate, and analyze the crude mixture via ¹H-NMR. Calculate the qNMR yield by integrating the product ester peaks against the 1,3,5-TMB methoxy protons.

Protocol B: Mg(NTf2)2-Catalyzed Benzoylation (Test System)

Causality Check: This protocol is run solvent-free. Removing the solvent exponentially increases the effective molarity of the reactants, driving the reaction forward through increased collision frequency, which is critical for overcoming the entropic barriers of hindered substrates.

• Reaction Initiation: In a dry vial, combine Menthol (2.5 mmol) and Benzoic Anhydride (3.0 mmol). Add Mg(NTf2)2 (0.025 mmol, 1 mol%). No solvent or auxiliary base is added.

• Internal Standard Addition: Add exactly 1.00 mmol of 1,3,5-TMB.

• Monitoring & Quench: Stir the neat mixture at room temperature (20 °C). The mixture liquefies as the reaction proceeds. After 2 hours, quench by adding a minimal amount of ethyl acetate (2 mL) and filtering through a short silica plug to remove the magnesium salt.

• Analysis: Concentrate the filtrate and determine the qNMR yield as described in Protocol A.

Comparative Data Analysis

The experimental data reveals a stark contrast in both synthetic efficiency and environmental impact.

Table 1: Yield and Kinetic Benchmarking

Conditions: 2.5 mmol substrate, 1.2 equiv. anhydride, 20 °C.

Substrate	Catalyst System	Time (h)	qNMR Conversion (%)	Isolated Yield (%)	TOF (h⁻¹)
Menthol	DMAP (10 mol%)	24	52	45	0.21
Menthol	Mg(NTf2)2 (1 mol%)	2	>99	78	39.0
2,4,6-Trimethylphenol	DMAP (10 mol%)	24	35	30	0.14
2,4,6-Trimethylphenol	Mg(NTf2)2 (1 mol%)	2	>99	76	38.0

Data insight: Mg(NTf2)2 demonstrates a nearly 200-fold increase in Turn-Over Frequency (TOF) for sterically hindered substrates compared to DMAP .

Table 2: Green Chemistry Metrics (E-Factor Analysis)

The E-factor (mass of waste / mass of product) is a critical metric for process chemists scaling up API syntheses. The following calculates the E-factor for the benzoylation of menthol.

Metric	DMAP System (Protocol A)	Mg(NTf2)2 System (Protocol B)
Solvent Mass (g)	45.0 (CH₂Cl₂)	0.0 (Solvent-free)
Auxiliary Base Mass (g)	0.30 (Et₃N)	0.0
Aqueous Waste (g)	~50.0 (Workup)	~5.0 (Minimal wash)
Product Mass (g)	0.29	0.50
Calculated E-Factor	> 300	< 10

Actionable Insights for Drug Development Professionals

• Substrate-Driven Catalyst Selection: For unhindered primary alcohols, DMAP remains a cost-effective and reliable choice . However, for secondary, tertiary, or highly substituted phenolic APIs, transitioning to Mg(NTf2)2 is highly recommended to prevent stalled reactions and low yields.

• Process Intensification: The ability of Mg(NTf2)2 to operate under solvent-free conditions at room temperature allows for massive process intensification. Reactor throughput can be significantly increased since reactor volume is entirely occupied by reactants rather than bulk solvent.

• Downstream Purification: By eliminating the need for high-boiling auxiliary bases (like pyridine or triethylamine) and toxic halogenated solvents, the downstream purification train is vastly simplified, directly reducing API manufacturing costs.

References

• Title: Magnesium Bistrifluoromethanesulfonimide as a New and Efficient Acylation Catalyst Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- proper disposal procedures

At the forefront of drug development and chemical synthesis, operational safety is just as critical as experimental success. Handling complex pharmaceutical intermediates like Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- requires more than just following basic disposal rules; it requires a mechanistic understanding of the compound's chemical behavior to ensure environmental compliance and laboratory safety.

This guide provides a self-validating, step-by-step protocol for the proper segregation, handling, and disposal of this specific organic acid derivative.

Chemical Profiling & Mechanistic Rationale for Segregation

Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- (Formula: C₁₉H₂₈O₆) is a highly substituted, non-halogenated organic weak acid featuring a lipophilic octanoyl tail and multiple methoxy groups. Understanding its structure is the key to its safe disposal:

• Dioxin Prevention (The Halogen Rule): Because the target compound lacks halogens (Cl, F, Br, I), it must be segregated into the Non-Halogenated Organic Waste stream. Mixing non-halogenated compounds with halogenated waste unnecessarily increases disposal costs and complicates the high-temperature incineration process, where halogens pose the risk of forming highly toxic dioxins and furans.

• Exothermic Mitigation (Acid-Base Chemistry): As a weak organic acid, it must never be disposed of in the same carboy as strong inorganic bases (e.g., NaOH, KOH) or strong oxidizers (e.g., Nitric acid, Peroxides). Mixing these can lead to dangerous exothermic reactions, pressure buildup, and carboy rupture.

• Solvent-Driven Classification: Due to its lipophilic nature, this compound is typically dissolved in organic solvents during workflows. The carrier solvent ultimately dictates the waste classification. If dissolved in Dimethyl Sulfoxide (DMSO), it remains non-halogenated. If dissolved in Dichloromethane (DCM), the entire mixture defaults to the halogenated stream.

Step-by-Step Disposal Methodology

To ensure a self-validating safety system, implement a peer-verification step: before any technician transfers a reaction mixture into a bulk carboy, a second researcher must verify the solvent compatibility against the carboy's active log.

Step 1: Point-of-Generation Characterization

• Assess the physical state of the waste (e.g., solid powder, contaminated PPE, or liquid reaction mixture).

• For liquid solutions, identify the carrier solvent. If the solvent contains any halogens, the entire mixture must be treated as halogenated waste to comply with EPA RCRA regulations[1].

Step 2: Liquid Waste Processing

• Non-Halogenated Stream: Pour the dissolved Benzeneacetic acid derivative into a designated, chemically compatible (HDPE plastic) liquid waste carboy clearly labeled "Non-Halogenated Organic Waste."

• Halogenated Stream: If a solvent like Chloroform was used, pour the mixture into the "Halogenated Organic Waste" carboy.

• Vapor Control: Keep the waste container tightly capped at all times except when actively adding waste. This prevents VOC emissions and complies with standard laboratory waste management guidelines[2].

Step 3: Solid Waste Processing

• Collect contaminated gloves, weigh boats, and empty reagent vials in a puncture-resistant container lined with a clear, chemically compatible plastic bag.

• Label the outer container strictly as "Solid Hazardous Waste - Contaminated with Toxic Organics."

Step 4: Satellite Accumulation Area (SAA) Management

• Transfer all primary waste containers to the lab's designated SAA immediately after the workflow concludes.

• Ensure secondary containment (e.g., spill trays) is in place to capture any potential leaks.

Quantitative Data: Waste Compatibility & Storage Limits

Adhering to strict quantitative limits is essential for regulatory compliance and laboratory safety.

Parameter	Specification / Limit	Mechanistic Rationale
Primary Waste Classification	Non-Halogenated Organic	Prevents toxic dioxin/furan formation during high-temperature incineration.
SAA Volume Limit	55 Gallons	EPA regulatory maximum for standard hazardous waste before mandatory EH&S pickup is triggered[2].
Compatible Solvents	Methanol, Ethanol, DMSO, Acetone	Maintains the non-halogenated classification of the waste stream.
Incompatible Mixtures	Strong Oxidizers, Strong Bases	Prevents dangerous exothermic acid-base reactions and gas evolution in bulk carboys.
SAA Storage Time Limit	12 Months	Prevents chemical degradation of plastic carboys and ensures strict regulatory compliance[2].

Operational Workflow Visualization

The following decision tree illustrates the autonomous logic required to properly route Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- waste.

Decision tree for the segregation and disposal of Benzeneacetic acid derivatives.

Regulatory Compliance & Source Reduction

Under EPA 40 CFR 262, laboratories must maintain strict inventory and labeling standards, ensuring that all waste is properly characterized at the exact moment of generation[1]. Furthermore, the American Chemical Society (ACS) advocates for a "Less is Better" approach, encouraging scientists to proactively scale down experimental reactions to minimize the generation of complex organic waste at the source[3]. By integrating these authoritative standards into your daily workflows, your laboratory not only ensures compliance but actively contributes to environmental stewardship.

References

• Laboratory Chemical Waste Management Guidelines , University of Pennsylvania Environmental Health and Radiation Safety (EHRS). Available at: [Link]2]

• Less Is Better: Guide to Minimizing Waste in Laboratories , American Chemical Society (ACS). Available at: [Link]3]

• 40 CFR Part 262 - Standards Applicable to Generators of Hazardous Waste , U.S. Environmental Protection Agency (EPA) / eCFR. Available at: [Link]1]

Sources

• 1. eCFR :: 40 CFR 262.20 -- General requirements. [ecfr.gov]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. acs.org [acs.org]

A Comprehensive Guide to the Safe Handling of Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)-

Disclaimer: No specific Safety Data Sheet (SDS) for Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- was publicly available at the time of this writing. The following guidance is a synthesis of information from SDSs of structurally related compounds, including other substituted benzeneacetic acids. It is imperative to consult the direct supplier for a compound-specific SDS before handling and to conduct a thorough risk assessment. This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals.

This guide is designed to provide immediate, essential safety and logistical information for handling Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)-. The procedural guidance herein is intended to answer specific operational questions for safe handling and disposal, ensuring the well-being of laboratory personnel and the integrity of research.

Hazard Assessment: Understanding the Risks

Potential Health Effects:

• Eye Contact: May cause serious eye irritation or damage[1][3].

• Skin Contact: May cause skin irritation or burns[1][3].

• Inhalation: May cause respiratory tract irritation[1].

• Ingestion: May be harmful if swallowed[3][4].

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is crucial to minimize exposure. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures to be performed.

Table 1: Recommended Personal Protective Equipment

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical splash goggles are mandatory. A face shield should be worn over goggles when there is a significant risk of splashing or dust generation.[6]	Protects against chemical splashes that can cause serious eye damage.
Skin Protection	- Gloves: Chemically resistant gloves (e.g., nitrile rubber) are required. Gloves must be inspected before use and changed frequently, especially after direct contact. For compounds with unknown toxicity, consider double-gloving or using a laminate glove under a heavy-duty outer glove.[6][7] - Lab Coat: A flame-resistant lab coat is required. Ensure it is fully buttoned.[6][8] - Footwear: Closed-toe shoes are mandatory.[7][8]	Prevents skin contact with the chemical, which may cause irritation or be absorbed through the skin.
Respiratory Protection	All work with this compound should be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[9] If a fume hood is not available, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[10]	Minimizes the risk of inhaling airborne contaminants, which can cause respiratory irritation.

Safe Handling and Operational Procedures

Adherence to strict operational protocols is essential for minimizing the risk of exposure and ensuring a safe laboratory environment.

Engineering Controls

• Ventilation: Always handle Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)- in a well-ventilated area, preferably within a certified chemical fume hood.[2][9]

• Eye Wash and Safety Shower: Ensure that an operational eye wash station and safety shower are readily accessible in the immediate work area.[10]

Procedural Workflow for Handling

• Preparation: Before handling, ensure all necessary PPE is available and in good condition. Prepare the work area by covering surfaces with absorbent, disposable bench paper.

• Weighing and Transferring:

  • Perform all weighing and transferring of the solid compound within a chemical fume hood to contain any dust.

  • Use spark-proof tools for handling the material.[4]

• In Solution:

  • When preparing solutions, add the solid to the solvent slowly to avoid splashing.

  • Keep containers tightly closed when not in use.[1][3]

• Post-Handling:

  • Thoroughly decontaminate the work area with an appropriate solvent, followed by washing with soap and water.

  • Wash hands and any exposed skin thoroughly after handling.[1][11]

Donning and Doffing of PPE: A Critical Sequence

The order in which PPE is put on and taken off is crucial to prevent cross-contamination.

Caption: The correct sequence for donning and doffing Personal Protective Equipment.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[1][2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4][11]

Spill and Disposal Plan

Proper containment and disposal are necessary to prevent environmental contamination and further exposure.

Spill Response

• Evacuate non-essential personnel from the area.

• Wear appropriate PPE, including respiratory protection.

• For small spills, absorb the material with an inert absorbent material (e.g., sand, vermiculite) and place it in a sealed container for disposal.[12]

• For larger spills, dike the area to prevent spreading. Collect the material and place it in a suitable container for disposal.

• Ventilate the area and wash the spill site after the material has been removed.

• Do not allow the spilled material to enter drains or waterways.[2][4][12]

Waste Disposal

• Dispose of all waste materials, including contaminated PPE and cleaning materials, in accordance with local, state, and federal regulations.[1][4]

• Contact a licensed professional waste disposal service to dispose of this material.[2]

• Do not dispose of down the drain unless explicitly permitted by local regulations.

Storage

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][4]

• Store away from incompatible materials such as strong oxidizing agents.[1][3]

• Store in a locked cabinet or other secure location.[3][11]

References

• BENZENEACETIC ACID. (n.d.).
• 2 - SAFETY DATA SHEET. (n.d.).
• Material Safety Data Sheet - Chemicea Pharmaceuticals. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2026, February 11).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
• Personal Protective Equipment. (2021, October).
• Safety Data Sheet - Angene Chemical. (2025, May 15).
• SAFETY DATA SHEET - TCI Chemicals. (2018, October 3).

• Personal Protective Equipment in Chemistry | Environmental Health and Safety. (n.d.). Retrieved from [Link]

• Benzeneacetic acid, 4-chloro-, methyl ester Safety Data Sheets - Echemi. (n.d.).

• Recommended PPE to handle chemicals | Bernardo Ecenarro - BESA. (n.d.). Retrieved from [Link]

• SAFETY DATA SHEET - Fisher Scientific. (2011, February 10).
• SAFETY DATA SHEET - Fisher Scientific. (2010, March 26).
• 2 - SAFETY DATA SHEET. (2009, September 26).
• SAFETY DATA SHEET - Sigma-Aldrich. (2026, January 7).
• PRODUCT INFORMATION - Cayman Chemical. (2025, July 24).
• Chemical Waste Name or Mixtures: Listed Characteristic Additional Info Disposal Notes (-). (n.d.).
• SAFETY DATA SHEET - schuelke. (2025, February 26).

Sources

• 1. fishersci.ca [fishersci.ca]
• 2. angenechemical.com [angenechemical.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. echemi.com [echemi.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 7. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 8. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 9. chemicea.com [chemicea.com]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]
• 12. atamankimya.com [atamankimya.com]